1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

• CAS: 171723-80-1

Core Science & Biosynthesis

Analytical Characterization of 1-Benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate: A Comprehensive Guide to NMR and MS Data

Executive Summary

In the development of bifunctional respiratory therapeutics—specifically dual β2​ adrenergic receptor agonists and muscarinic receptor antagonists (MABAs)—the structural verification of synthetic intermediates is paramount[1]. 1-Benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate (CAS: 171723-80-1) serves as a critical scaffold in this drug class[2]. As a Senior Application Scientist, I have structured this whitepaper to provide an authoritative, in-depth analysis of the Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) profiles of this compound. By moving beyond mere data tabulation, this guide explains the physical causality behind the observed spectral phenomena and establishes self-validating experimental protocols for rigorous analytical verification.

Molecular Architecture & Fragmentation Dynamics

The molecule ( C25​H26​N2​O2​ , Exact Mass: 386.1994 Da) consists of three distinct domains:

• The Biphenyl Core : A highly conjugated, sterically hindered system that drives specific anisotropic effects in NMR.

• The Carbamate Linkage : The central −O−C(=O)−NH− bridge, which serves as the primary site of collision-induced dissociation (CID) in mass spectrometry.

• The 1-Benzylpiperidine Moiety : A basic, ionizable tertiary amine system that dictates the molecule's behavior in electrospray ionization (ESI).

The structural connectivity directly dictates the molecule's fragmentation pathway under MS/MS conditions. The carbamate bond is inherently labile, leading to predictable and diagnostically useful product ions.

Fig 1: ESI-MS/MS collision-induced dissociation (CID) fragmentation pathway.

High-Resolution Mass Spectrometry (HRMS) Analysis

Ionization Causality and ESI Behavior

In positive-ion Electrospray Ionization (ESI+), the tertiary nitrogen of the piperidine ring acts as the primary protonation site due to its high gas-phase basicity. This yields a robust [M+H]+ precursor ion at m/z 387.2067.

MS/MS Fragmentation Causality

When subjected to Collision-Induced Dissociation (CID), the protonated molecule undergoes charge-remote and charge-driven fragmentations. The carbamate linkage is the weakest thermodynamic link. Cleavage of the C−O bond yields the biphenyl-2-isocyanate fragment (m/z 196.0757), which rapidly loses CO to form the highly stable biphenyl-2-amine cation (m/z 170.0964). Simultaneously, the heterolytic cleavage of the benzyl-nitrogen bond generates the resonance-stabilized tropylium cation (m/z 91.0542), a hallmark of N-benzyl systems.

Tabulated MS/MS Data

Precursor Ion (m/z)	Product Ion (m/z)	Mass Error (ppm)	Structural Assignment	Relative Abundance
387.2067	196.0757	< 2.0	[C13​H9​NO+H]+ (Biphenyl isocyanate)	45%
387.2067	174.1277	< 2.0	[C12​H16​N]+ (1-Benzylpiperidine fragment)	60%
387.2067	170.0964	< 2.0	[C12​H11​N+H]+ (Biphenyl-2-amine)	100% (Base Peak)
387.2067	91.0542	< 1.5	[C7​H7​]+ (Tropylium/Benzyl cation)	85%

Nuclear Magnetic Resonance (NMR) Spectroscopy

To unambiguously confirm the structural integrity of the synthesized intermediate[2], multi-nuclear NMR is required. The spectral assignments below are driven by the electronic environments and anisotropic shielding effects inherent to the molecule.

1 H NMR Causality and Assignments

• Carbamate NH (6.55 ppm): The broad singlet is characteristic of the carbamate NH. The broadening is caused by the quadrupolar relaxation of the adjacent 14N nucleus (spin I=1 ) and intermediate chemical exchange rates with trace moisture in the solvent.

• Piperidine H-4 (4.70 ppm): The proton attached to C-4 of the piperidine ring is heavily deshielded by the electronegative carbamate oxygen, shifting it downfield to a multiplet at ~4.70 ppm.

• Biphenyl Ortho-Proton (~8.05 ppm): The proton on the biphenyl ring ortho to the carbamate nitrogen experiences a strong anisotropic deshielding effect from the adjacent carbonyl group, pushing it significantly downfield compared to standard aromatic protons.

Tabulated NMR Spectral Data ( 1 H and 13 C)

Acquisition parameters: 400 MHz ( 1 H) / 100 MHz ( 13 C), CDCl3​ , 298 K.

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity & Coupling ( J in Hz)	Integration	Assignment
1 H	8.05	d, J=8.2	1H	Biphenyl (ortho to NH)
1 H	7.45 - 7.25	m	13H	Biphenyl + Benzyl aromatics
1 H	6.55	br s	1H	Carbamate NH
1 H	4.70	m	1H	Piperidine CH−O
1 H	3.50	s	2H	Benzyl CH2​
1 H	2.70	m	2H	Piperidine equatorial CH2​−N
1 H	2.25	m	2H	Piperidine axial CH2​−N
1 H	1.90 / 1.65	m / m	4H	Piperidine CH2​−C (eq / ax)
13 C	153.2	s	-	Carbamate C=O
13 C	138.5, 138.2	s	-	Benzyl & Biphenyl ipso- C
13 C	134.8 - 120.2	d (multiple)	-	Aromatic CH carbons
13 C	71.8	d	-	Piperidine C−4 ( CH−O )
13 C	63.1	t	-	Benzyl CH2​
13 C	53.2	t	-	Piperidine C−2,C−6 ( CH2​−N )
13 C	31.5	t	-	Piperidine C−3,C−5 ( CH2​−C )

Experimental Protocols for Analytical Validation

To ensure the trustworthiness of the data, the analytical workflows must be self-validating. The protocols below integrate internal controls to prevent false positives or mass drift.

Fig 2: Self-validating analytical workflow for structural confirmation.

Step-by-Step LC-HRMS/MS Protocol

Self-Validation Mechanism: Continuous infusion of Leucine Enkephalin ensures real-time mass axis correction, eliminating instrumental drift.

• Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol. Dilute 1:100 in H2​O:Acetonitrile (50:50, v/v) containing 0.1% Formic Acid.

• Chromatography: Inject 2 μL onto a C18 column (e.g., Waters Acquity UPLC BEH C18, 1.7 μm , 2.1 x 50 mm). Flow rate: 0.4 mL/min. Gradient: 5% to 95% Acetonitrile over 5 minutes.

• Ionization: Operate the ESI source in positive mode. Capillary voltage: 3.0 kV; Desolvation temperature: 400°C.

• Mass Correction: Continuously infuse Leucine Enkephalin (m/z 556.2771) via a lock-spray interface at 10 μL/min .

• Data Acquisition: Acquire MS1 data from m/z 100-1000. Trigger data-dependent MS/MS (DDA) on the base peak using a normalized collision energy (NCE) of 25-35 eV.

Step-by-Step NMR Protocol

Self-Validation Mechanism: Use of a co-axial insert containing DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) allows for exact chemical shift referencing without contaminating the highly pure intermediate.

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of deuterated chloroform ( CDCl3​ , 99.8% D) containing 0.03% v/v TMS. Transfer to a 5 mm precision NMR tube.

• Instrument Tuning: Insert the sample into a 400 MHz or 600 MHz NMR spectrometer. Lock onto the deuterium signal of CDCl3​ . Tune and match the probe for 1 H and 13 C frequencies.

• Shim Optimization: Perform gradient shimming (Z1-Z5) until the CDCl3​ residual solvent peak full-width at half-maximum (FWHM) is < 0.8 Hz.

• 1 H Acquisition: Acquire 16 transients with a 30° pulse angle, a spectral width of 12 ppm, and a relaxation delay (D1) of 2.0 seconds.

• 13 C Acquisition: Acquire 1024 transients using a 1 H-decoupled sequence (e.g., WALTZ-16). Set D1 to 2.0 seconds to ensure complete relaxation of quaternary carbons (e.g., carbamate C=O).

Conclusion

The structural validation of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate requires a synergistic approach using HRMS and NMR. The lability of the carbamate bond provides highly diagnostic MS/MS fragments (m/z 196.08 and 170.10), while the anisotropic effects of the biphenyl system and the deshielding effect of the carbamate oxygen provide distinct, non-overlapping 1 H NMR signatures (specifically the 4.70 ppm piperidine multiplet and 8.05 ppm biphenyl doublet). Utilizing the self-validating protocols outlined above ensures absolute confidence in the structural integrity of this critical pharmaceutical intermediate.

References

• Mammen, M., Hughes, A., & Chen, Y. (2004). Biphenyl derivatives. (US Patent Application US20040167167A1). U.S.
• Mammen, M., Hughes, A., & Chen, Y. (2009). Crystalline form of a biphenyl compound. (US Patent US7521558B2). U.S.

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An In-Depth Technical Guide to the In Silico Toxicological Assessment of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

Foreword: The Imperative of Predictive Toxicology in Modern Drug Development

In the landscape of pharmaceutical development, the early and accurate identification of potential toxicities is paramount. The failure of drug candidates in late-stage clinical trials due to unforeseen adverse effects represents a significant loss of time, resources, and, most importantly, a potential risk to patient safety.[1][2] Computational, or in silico, toxicology has emerged as an indispensable discipline, offering a suite of powerful predictive tools that allow for the rapid and cost-effective screening of compounds before they are ever synthesized or tested in a lab.[2][3][4] By leveraging sophisticated algorithms, machine learning, and vast databases of chemical and biological information, we can forecast a molecule's potential for harm, guiding medicinal chemists to design safer, more effective therapeutics.[3][4][5]

This guide provides a comprehensive, field-proven workflow for conducting an in silico toxicological assessment of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate (CAS No. 171723-80-1), a molecule featuring structural motifs common in medicinal chemistry, such as the benzylpiperidine and biphenyl carbamate moieties.[6] The methodologies detailed herein are designed for researchers, toxicologists, and drug development professionals, providing not just a series of steps, but the scientific rationale and causality behind each choice. Our approach is grounded in regulatory acceptance, particularly aligning with frameworks like the ICH M7 guideline for mutagenic impurities, to ensure the generation of robust and defensible data.[7][8][9]

Part 1: Compound Characterization and Data Preparation

Before any toxicological prediction can be made, a thorough understanding of the target molecule's structure and physicochemical properties is essential. These foundational data govern how the molecule will be absorbed, distributed, metabolized, and excreted (ADME), and ultimately, how it interacts with biological systems.[1][10]

Structural and Physicochemical Profile

The first step is to obtain a standardized, machine-readable representation of the molecule, typically a SMILES (Simplified Molecular-Input Line-Entry System) string or an SDF (Structure-Data File). This ensures consistency across all computational platforms.

Table 1: Physicochemical Properties of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

Property	Predicted Value	Significance in Toxicology
Molecular Formula	C₂₅H₂₆N₂O₂	Defines the elemental composition.[6]
Molecular Weight	386.5 g/mol	Influences diffusion and transport across membranes.[6]
logP (Octanol/Water Partition Coefficient)	4.5 - 5.5	Indicates lipophilicity; high values can lead to bioaccumulation and membrane-related toxicity.
Topological Polar Surface Area (TPSA)	41.5 Ų	Affects membrane permeability and blood-brain barrier penetration.
Hydrogen Bond Donors	1	Influences solubility and binding interactions.
Hydrogen Bond Acceptors	3	Influences solubility and binding interactions.
pKa (most basic)	8.5 - 9.5 (Piperidine N)	Determines the ionization state at physiological pH, affecting solubility, absorption, and receptor interaction.

Note: Predicted values are estimates derived from common computational algorithms and should be considered in the context of the model's applicability domain.

Protocol: Structure Preparation for In Silico Analysis

A clean and standardized molecular structure is the bedrock of any reliable in silico prediction. Errors in representation can lead to cascading inaccuracies.

Step-by-Step Protocol:

• Obtain a 2D or 3D representation of the molecule from a reliable source like PubChem or a corporate database. For our target compound, the CAS number is 171723-80-1.[6]

• Use a cheminformatics toolkit (e.g., RDKit, ChemDraw) to check for and correct any structural errors.

• Standardize the structure: This involves neutralizing charges where appropriate, removing salts, and generating a canonical tautomeric form.

• Generate a canonical SMILES string. This unique identifier will be the primary input for most QSAR and ADMET prediction tools.

• Generate 3D conformers if molecular docking studies are planned. This step is crucial as the 3D shape of the molecule dictates its ability to bind to biological targets.[11]

Part 2: A Multi-Pronged Approach to Toxicity Prediction

No single computational model can capture the full spectrum of potential toxicities. A robust assessment relies on a weight-of-evidence approach, integrating predictions from multiple, mechanistically diverse models. Our workflow is designed to be self-validating by cross-referencing results from different methodologies.

Caption: High-level workflow for the in silico toxicological assessment.

Part 3: Genotoxicity and Mutagenicity Assessment (ICH M7)

The potential for a compound to damage DNA is one of the most serious toxicological concerns, as it can lead to carcinogenesis.[9] The International Council on Harmonisation (ICH) M7 guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals.[7][8][12] This framework explicitly endorses the use of in silico (Q)SAR models as a primary assessment tool.[9]

Causality and Mechanistic Insight

The ICH M7 guideline mandates a two-pronged (Q)SAR approach for a comprehensive evaluation.[9]

• An expert rule-based methodology: This approach relies on identifying structural alerts—specific molecular substructures known to be associated with mutagenicity through established chemical reaction mechanisms (e.g., electrophilic centers that can react with DNA).

• A statistical-based methodology: This method uses machine learning algorithms trained on large datasets of compounds with known experimental (Ames test) outcomes to derive a quantitative prediction of mutagenicity.[5][13]

Caption: Simplified logic for ICH M7 classification using in silico models.[14]

Protocol: (Q)SAR Mutagenicity Prediction

This protocol outlines the steps for using publicly available or commercial platforms (e.g., OECD QSAR Toolbox, Lhasa Derek Nexus, Leadscope, ADMET Predictor®[15]).

Step-by-Step Protocol:

• Input: Submit the canonical SMILES string of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate to the chosen software platforms (one expert rule-based, one statistical).

• Execution (Expert Rule-Based): The software will screen the molecule for known structural alerts for mutagenicity. The biphenyl and carbamate moieties will be of particular interest.

• Execution (Statistical): The software will calculate a variety of molecular descriptors and fingerprints and use its trained model to predict the probability of a positive Ames test result.

• Analysis of Results:

  • Applicability Domain: Crucially, verify that the target molecule falls within the applicability domain of the statistical model. The model is only reliable for chemicals similar to those in its training set.

  • Hypothetical Outcome: For our target molecule, let's hypothesize a negative result from the statistical model but a positive alert from the expert system related to the biphenyl-2-ylcarbamate moiety, which could potentially be metabolized to a reactive species. This would classify the compound as ICH M7 Class 3, requiring control at the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day .[9]

Table 2: Hypothetical Genotoxicity Prediction Summary

Model Type	Prediction	Structural Alert / Rationale	ICH M7 Implication
Expert Rule-Based	Positive	Potential for metabolic activation of the biphenyl-amino-carbamate substructure.	Triggers further investigation.
Statistical-Based	Negative	The molecule falls within the model's applicability domain; no strong statistical correlation to mutagens in the training set found.	Provides conflicting evidence.
Overall Conclusion	Equivocal (Requires Expert Review)	Positive finding from one model is sufficient.	Default to Class 3 ; control at TTC.[14]

Part 4: Organ-Specific Toxicity Prediction

Beyond genotoxicity, in silico models can predict a range of organ-specific toxicities. For this guide, we focus on two of the most common reasons for drug attrition: hepatotoxicity and cardiotoxicity.

Hepatotoxicity (Drug-Induced Liver Injury - DILI)

DILI is a leading cause of drug withdrawal from the market. Predicting DILI is challenging due to multiple, complex mechanisms.[16] QSAR models for DILI often have lower accuracy than those for more specific endpoints, but they are invaluable for early-stage flagging.[16]

Protocol: DILI Prediction

• Model Selection: Utilize a QSAR model specifically trained on a DILI dataset. Several commercial[15] and free web servers offer DILI prediction.

• Prediction: Input the molecule's SMILES string. The model will output a probability or a binary classification (e.g., "DILI concern" vs. "No DILI concern").

• Read-Across Corroboration: This is a critical self-validating step. The principle of read-across is that the toxicity of a target chemical can be inferred from structurally similar source chemicals with known data.[17][18][19][20][21]

  • Identify Analogs: Search databases (e.g., PubChem, internal databases) for compounds containing the key structural motifs: 1-benzylpiperidine and biphenyl-2-ylcarbamate.

  • Evaluate Similarity: Assess the analogs based on structural similarity, physicochemical properties, and known metabolic pathways.[18][21]

  • Data Gap Filling: If reliable DILI data exists for one or more close analogs, use this information to support or refute the QSAR prediction.[22] For instance, if several structurally similar biphenyl carbamates have known hepatotoxicity data, this would increase the confidence in a positive prediction for our target molecule.

Cardiotoxicity (hERG Blockade)

Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel is a major cause of acquired long QT syndrome, which can lead to fatal cardiac arrhythmias. Due to its well-defined mechanism (channel blockade), hERG inhibition is highly amenable to in silico prediction.[23]

Protocol: hERG Blockade Prediction

• QSAR Modeling: Use a dedicated hERG inhibition QSAR model. These models are widely available and generally have high predictive accuracy. They typically look for common pharmacophoric features, such as a basic nitrogen atom and hydrophobic groups, which are present in our target molecule (the piperidine nitrogen).

• Molecular Docking (Mechanistic Validation): To add a layer of mechanistic understanding, perform a molecular docking study.[24][25][26] This computational technique predicts how a molecule physically binds to the 3D structure of a protein target.[11][24]

  • Obtain Protein Structure: Download the crystal or cryo-EM structure of the hERG channel from the Protein Data Bank (PDB).

  • Prepare Ligand and Protein: Prepare the 3D structure of our target molecule and the protein for docking, defining the binding site.

  • Run Docking Simulation: Use docking software (e.g., AutoDock, Glide) to predict the binding pose and estimate the binding affinity (docking score).

  • Analyze Results: A favorable docking score and a binding pose that places the key pharmacophoric features in known interaction sites within the hERG channel pore provide strong, mechanistically plausible evidence to support a positive QSAR prediction.

Table 3: Hypothetical Organ-Specific Toxicity Summary

Endpoint	QSAR Prediction	Read-Across/Docking Evidence	Confidence & Recommendation
Hepatotoxicity (DILI)	Moderate Concern	Analogs with biphenyl moiety show mixed DILI signals in literature. Read-across is inconclusive but warrants caution.	Low-to-Moderate. Flag for future in vitro hepatic safety screening.
Cardiotoxicity (hERG)	High Probability of Blockade	The molecule contains a basic nitrogen and lipophilic groups, characteristic of hERG blockers. Molecular docking shows a high-affinity binding pose within the channel pore.	High. This is a significant finding. Recommend immediate in vitro electrophysiology testing (patch-clamp) to confirm.

Part 5: Data Integration and Final Risk Assessment

The power of this in silico workflow lies in the integration of all data points to form a holistic view of the compound's potential toxicological profile.

• Genotoxicity: The equivocal (Q)SAR result places 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate into ICH M7 Class 3, indicating a potential mutagenic risk that must be controlled.[14]

• Cardiotoxicity: The strong, mechanistically supported prediction of hERG blockade is a significant liability. This risk would need to be experimentally addressed and mitigated through structural modification if this molecule were a drug candidate.

• Hepatotoxicity: The DILI prediction is less certain but serves as a valuable flag, prioritizing this compound for early-stage liver safety assays.

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An In-depth Technical Guide to 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate (CAS 171723-80-1): Synthesis, Structure, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, synthesis, and analytical characterization of 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate, a key intermediate in the synthesis of pharmaceutically active compounds such as Revefenacin.[1] This document delves into the strategic considerations for its synthesis, including the preparation of its precursors, and presents a logical framework for its structural elucidation through modern analytical techniques. The guide is intended to serve as a valuable resource for researchers in medicinal chemistry and drug development, offering insights into the handling and characterization of this important biphenyl carbamate derivative.

Introduction: Significance in Medicinal Chemistry

1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate is a complex organic molecule that holds a significant position as a versatile intermediate in the synthesis of novel therapeutic agents. Its structural architecture, featuring a biphenyl moiety, a carbamate linkage, and a benzylpiperidine group, makes it a valuable scaffold for targeting a variety of biological receptors. Notably, this compound is a crucial precursor in the multi-step synthesis of Revefenacin, a long-acting muscarinic antagonist (LAMA) used in the treatment of chronic obstructive pulmonary disease (COPD).[2] The synthesis and purification of this intermediate are critical steps that directly impact the yield and purity of the final active pharmaceutical ingredient (API). A thorough understanding of its molecular structure and properties is therefore paramount for process optimization and quality control in a drug development setting.

Molecular Structure and Physicochemical Properties

The molecular structure of 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate is characterized by three key functional groups: the [1,1'-biphenyl]-2-ylamino core, a carbamate linker, and a 1-benzylpiperidin-4-yl moiety. The biphenyl group provides a rigid, aromatic scaffold that can engage in pi-stacking and hydrophobic interactions within a receptor's binding pocket. The carbamate group serves as a stable linker, while the benzylpiperidine portion can influence solubility, pharmacokinetic properties, and receptor affinity.

Caption: 2D representation of the molecular structure.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	171723-80-1	[3][4]
Molecular Formula	C25H26N2O2	[4]
Molecular Weight	386.49 g/mol	[4]
Appearance	Predicted: White to off-white solid
Solubility	Predicted: Soluble in organic solvents like dichloromethane, chloroform, and methanol.
Melting Point	Not available

Synthesis and Manufacturing

The most direct and industrially relevant synthesis of 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate involves the reaction of two key precursors: 2-biphenyl isocyanate and N-benzyl-4-hydroxypiperidine. This approach offers a convergent and efficient route to the target molecule.

Caption: Synthetic workflow for the target molecule.

Synthesis of Precursors

3.1.1. 2-Biphenyl Isocyanate

The synthesis of 2-biphenyl isocyanate is typically achieved through the phosgenation of 2-aminobiphenyl.[5] Due to the high toxicity of phosgene gas, safer alternatives such as triphosgene (bis(trichloromethyl) carbonate) are widely used in both laboratory and industrial settings.[2][6] The reaction proceeds by treating 2-aminobiphenyl with a phosgene equivalent in an inert solvent, often in the presence of a non-nucleophilic base to scavenge the generated HCl.

Experimental Protocol: Synthesis of 2-Biphenyl Isocyanate from 2-Aminobiphenyl using Triphosgene

• Reaction Setup: In a well-ventilated fume hood, a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas scrubber (containing aqueous sodium hydroxide solution) is charged with a solution of 2-aminobiphenyl in a dry, inert solvent (e.g., toluene or dichloromethane).

• Triphosgene Addition: A solution of triphosgene (approximately 0.35-0.40 equivalents relative to the amine) in the same solvent is added dropwise to the stirred amine solution at room temperature or below (an ice bath can be used to control any exotherm).

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy, looking for the disappearance of the amine and the appearance of the characteristic isocyanate peak (~2250-2275 cm⁻¹).

• Work-up and Purification: Upon completion, the reaction mixture is carefully concentrated under reduced pressure. The crude 2-biphenyl isocyanate can be purified by vacuum distillation.[7]

3.1.2. N-Benzyl-4-hydroxypiperidine

N-benzyl-4-hydroxypiperidine can be synthesized through a two-step process starting from commercially available 4-piperidone. The first step involves the N-benzylation of the piperidone, followed by the reduction of the ketone functionality to the corresponding alcohol.

Experimental Protocol: Synthesis of N-Benzyl-4-hydroxypiperidine

• N-Benzylation of 4-Piperidone: To a stirred solution of 4-piperidone hydrochloride in a suitable solvent (e.g., ethanol, acetonitrile), a base such as potassium carbonate or triethylamine is added to neutralize the hydrochloride. Benzyl bromide or benzyl chloride is then added, and the mixture is heated to reflux until the reaction is complete (monitored by TLC).[8] After cooling, the inorganic salts are filtered off, and the solvent is removed under reduced pressure. The crude N-benzyl-4-piperidone is then taken to the next step, often without further purification.

• Reduction of N-Benzyl-4-piperidone: The crude N-benzyl-4-piperidone is dissolved in a suitable solvent (e.g., methanol, ethanol). A reducing agent, such as sodium borohydride (NaBH₄), is added portion-wise at a low temperature (0-5 °C).[8] The reaction is stirred until the ketone is fully consumed (monitored by TLC). The reaction is then quenched by the careful addition of water or dilute acid. The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed, dried, and concentrated to yield N-benzyl-4-hydroxypiperidine.

Synthesis of 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate

The final step in the synthesis is the formation of the carbamate linkage by reacting 2-biphenyl isocyanate with N-benzyl-4-hydroxypiperidine.[9] This is a nucleophilic addition reaction where the hydroxyl group of the piperidine derivative attacks the electrophilic carbon of the isocyanate.

Experimental Protocol: Synthesis of the Target Molecule

• Reaction Setup: A solution of N-benzyl-4-hydroxypiperidine in a dry, aprotic solvent (e.g., toluene, dichloromethane, or tetrahydrofuran) is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Isocyanate Addition: A solution of 2-biphenyl isocyanate in the same solvent is added dropwise to the stirred alcohol solution at room temperature. The reaction is typically exothermic and may require cooling to maintain a controlled temperature.

• Reaction Monitoring and Completion: The reaction is monitored by TLC or LC-MS for the disappearance of the starting materials. The reaction is usually complete within a few hours at room temperature.

• Work-up and Purification: Once the reaction is complete, the solvent is removed under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to afford the pure 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate.[9]

Analytical Characterization

A comprehensive analytical characterization is essential to confirm the identity, purity, and structure of the synthesized 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate. The following techniques are typically employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: Proton NMR provides detailed information about the chemical environment of the hydrogen atoms in the molecule. The expected spectrum would show characteristic signals for the aromatic protons of the biphenyl and benzyl groups, the protons of the piperidine ring, and the benzylic methylene protons.

¹³C NMR Spectroscopy: Carbon-13 NMR is used to identify all the unique carbon atoms in the molecule. The spectrum would display distinct signals for the aromatic carbons, the carbonyl carbon of the carbamate group, and the aliphatic carbons of the piperidine ring and the benzyl group.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (in ppm)

Group	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Biphenyl Aromatic Protons	7.20 - 8.20 (m, 9H)	125.0 - 145.0
Benzyl Aromatic Protons	7.20 - 7.40 (m, 5H)	127.0 - 139.0
Carbamate N-H	~8.0 (br s, 1H)	-
Piperidine CH (at C4)	4.70 - 4.90 (m, 1H)	70.0 - 75.0
Benzylic CH₂	~3.50 (s, 2H)	~63.0
Piperidine CH₂ (axial & equatorial)	1.50 - 3.00 (m, 8H)	30.0 - 55.0
Carbamate C=O	-	~154.0

Note: These are predicted values based on analogous structures and may vary depending on the solvent and other experimental conditions.[6][10][11]

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in the molecule. The IR spectrum of the target compound is expected to show characteristic absorption bands for the N-H and C=O stretching of the carbamate group, the C-H stretching of the aromatic and aliphatic groups, and the C=C stretching of the aromatic rings.

Table 3: Expected IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)
N-H Stretch (carbamate)	3200 - 3400
C-H Stretch (aromatic)	3000 - 3100
C-H Stretch (aliphatic)	2800 - 3000
C=O Stretch (carbamate)	1680 - 1720
C=C Stretch (aromatic)	1450 - 1600
C-N Stretch	1200 - 1350
C-O Stretch	1000 - 1300

Note: These are typical ranges and the exact peak positions may vary.[2]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule, which helps in confirming its structure. High-resolution mass spectrometry (HRMS) can provide the exact mass, which can be used to determine the molecular formula. The electron ionization (EI) or electrospray ionization (ESI) mass spectrum would be expected to show the molecular ion peak [M]⁺ or the protonated molecular ion peak [M+H]⁺.

Expected Fragmentation Pattern: The fragmentation pattern would likely involve cleavage of the benzyl group (producing a characteristic ion at m/z 91), loss of the piperidine ring, and fragmentation around the carbamate linkage.

X-ray Crystallography

For a definitive three-dimensional structural elucidation, single-crystal X-ray diffraction is the gold standard. If a suitable single crystal of 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate can be grown, this technique can provide precise information about bond lengths, bond angles, and the overall conformation of the molecule in the solid state.

Conclusion

This technical guide has provided a detailed overview of the synthesis, structure, and characterization of 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate. The synthetic strategy, involving the coupling of 2-biphenyl isocyanate and N-benzyl-4-hydroxypiperidine, represents an efficient and scalable approach. The outlined analytical methods provide a robust framework for the comprehensive characterization of this important pharmaceutical intermediate. The information presented herein is intended to empower researchers and drug development professionals with the necessary knowledge to effectively synthesize, handle, and analyze this key building block in their pursuit of novel therapeutics.

References

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• Devarasetty, S., et al. (2018). An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. Asian Journal of Chemistry, 30(4), 775-778. [Link]

• Gaonkar, S. L., Nadaf, Y. F., Bilehal, D., & Shetty, N. S. (2017). Industrially Scalable Synthesis of Anti-alzheimer Drug Donepezil. Asian Journal of Chemistry, 29(9), 1999–2004. [Link]

• Pharmaffiliates. (n.d.). 1-Benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate. Pharmaffiliates. [Link]

• Google Patents. (n.d.). WO2023002502A1 - Novel process for the preparation of 1-(2-{4-[(4-carbamoylpiperidin-1-yl)methyl]- n-methylbenzamido}ethyl)piperidin-4-yl n-({1,1'-biphenyl}.

• National Center for Biotechnology Information. (n.d.). 1-(2-(Benzyl(methyl)amino)ethyl)piperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate. PubChem. [Link]

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• Pothuri, V. V., et al. (2018). An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. Asian Journal of Chemistry, 30(4), 775-778. [Link]

• Pharmaffiliates. (n.d.). 171723-80-1 | Product Name : 1-Benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate. Pharmaffiliates. [Link]

• Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Royal Society of Chemistry. [Link]

• Taylor & Francis Online. (2013, March 20). Industrially Viable Preparation of N-Benzyl-4-formylpiperidine, a Key Intermediate of Donepezil. Taylor & Francis Online. [Link]

• UNIPI. (2023, November 2). Design, synthesis, ADME and biological evaluation of benzylpiperidine and benzylpiperazine derivatives as novel reversible monoa. UNIPI. [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols for the Isolation and Purification of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

Introduction

1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate is a key intermediate in the synthesis of Revefenacin, a long-acting muscarinic antagonist for the treatment of chronic obstructive pulmonary disease (COPD)[1][2]. The purity of this intermediate is paramount to ensure the quality and safety of the final active pharmaceutical ingredient (API). This guide provides a detailed overview of the isolation and purification techniques for this compound, grounded in scientific principles and practical laboratory experience. The protocols are designed for researchers, scientists, and drug development professionals to achieve high-purity 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate.

Physicochemical Properties and Impurity Profile

A thorough understanding of the physicochemical properties of the target molecule and its potential impurities is the foundation for developing an effective purification strategy.

Physicochemical Properties of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

While specific experimental data for the target molecule is not extensively available in the public domain, we can infer its properties from its structural components and data from its de-benzylated analog, piperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate.

Property	Estimated Value/Characteristic	Rationale and Key Considerations
Molecular Formula	C₂₅H₂₆N₂O₂	Based on chemical structure.
Molecular Weight	386.49 g/mol	Calculated from the molecular formula.
Appearance	Likely a white to off-white solid	Similar carbamates and piperidine derivatives are typically crystalline solids[3].
Melting Point	Estimated to be in the range of 120-140 °C	The de-benzylated analog has a melting point of 152-156 °C[3]. The presence of the benzyl group may slightly lower the melting point due to a potential disruption in crystal lattice packing. A related compound, tert-butyl N-(1-benzylpiperidin-4-yl)carbamate, has a melting point of 122-125 °C[1].
Solubility	Soluble in methanol, N,N-dimethylformamide (DMF), and dichloromethane (DCM). Sparingly soluble in ethyl acetate and glacial acetic acid. Practically insoluble in water and non-polar solvents like hexanes.	The de-benzylated analog is very soluble in DMF, soluble in methanol, sparingly soluble in glacial acetic acid, very slightly soluble in chloroform, and practically insoluble in water[3]. The benzyl group will increase lipophilicity, potentially improving solubility in less polar organic solvents like dichloromethane and ethyl acetate.
pKa	Estimated pKa of the piperidine nitrogen is ~8.5-9.5.	The pKa of 1-benzylpiperidine is approximately 9.02[4]. The electron-withdrawing effect of the carbamate group on the piperidine ring is minimal, so the basicity should be similar. This basicity is a critical parameter for acid-base extraction techniques.

Potential Impurities

The primary synthesis route for 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate involves the reaction of biphenyl-2-isocyanate with 1-benzyl-4-hydroxypiperidine[5]. Based on this, potential impurities include:

• Unreacted Starting Materials:

  • Biphenyl-2-isocyanate

  • 1-benzyl-4-hydroxypiperidine

• By-products:

  • Urea derivatives: Formed from the reaction of biphenyl-2-isocyanate with any water present, followed by reaction with another molecule of the isocyanate or a primary/secondary amine.

  • Allophanates: Formed by the reaction of the carbamate product with another molecule of isocyanate.

  • Side products from 1-benzyl-4-hydroxypiperidine: Such as dehydration products.

• Degradation Products:

  • Hydrolysis of the carbamate bond under strongly acidic or basic conditions can yield 2-amino-[1,1'-biphenyl] and 1-benzyl-4-hydroxypiperidine.

  • As an intermediate in Revefenacin synthesis, it may be exposed to conditions leading to the formation of impurities like RFC 4-formyl biphenyl carbamate[1].

Purification Strategy: A Multi-Step Approach

A combination of techniques is often necessary to achieve the desired high purity for pharmaceutical intermediates. The following workflow provides a logical progression from crude reaction mixture to a highly purified product.

Figure 1: A multi-step workflow for the purification of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate.

Detailed Application Notes and Protocols

Part 1: Aqueous Work-up and Liquid-Liquid Extraction (LLE)

Scientific Rationale: The initial work-up aims to remove water-soluble impurities, unreacted starting materials with significantly different acid-base properties, and any inorganic salts. The basic nature of the piperidine nitrogen allows for its selective extraction into an acidic aqueous phase, leaving neutral and acidic impurities in the organic phase.

Protocol 1: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent such as dichloromethane (DCM) or ethyl acetate.

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with 1 M hydrochloric acid (HCl). The target compound will be protonated and move into the aqueous layer.

• Phase Separation: Vigorously shake the separatory funnel and allow the layers to separate. Drain the lower aqueous layer containing the protonated product into a clean flask.

• Organic Layer Wash: Wash the remaining organic layer with another portion of 1 M HCl to ensure complete extraction of the product. Combine the aqueous layers.

• Back-Extraction of Impurities (Optional): Wash the combined acidic aqueous layers with a fresh portion of DCM or ethyl acetate to remove any neutral impurities that may have been carried over.

• Basification: Cool the acidic aqueous layer in an ice bath and slowly add a base, such as 2 M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution, with stirring until the pH is >10. This will deprotonate the piperidine nitrogen, causing the product to precipitate or form an oil.

• Product Extraction: Extract the basified aqueous solution with several portions of DCM.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude, but significantly cleaner, product.

Part 2: Flash Column Chromatography

Scientific Rationale: Flash column chromatography is a highly effective technique for separating compounds based on their polarity. For 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate, this method can effectively separate the target compound from less polar impurities (e.g., unreacted biphenyl-2-isocyanate) and more polar impurities (e.g., urea by-products and unreacted 1-benzyl-4-hydroxypiperidine).

Protocol 2: Normal-Phase Flash Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh) is the recommended stationary phase.

• Mobile Phase Selection (Eluent): A gradient elution is often most effective. Start with a non-polar solvent system and gradually increase the polarity. A common system is a gradient of ethyl acetate in hexanes or DCM in hexanes.

  • Initial Scouting: Use Thin Layer Chromatography (TLC) to determine an appropriate starting solvent system. The ideal system should give the product an Rf value of approximately 0.2-0.3.

• Column Packing:

  • Dry Packing: Fill the column with dry silica gel and then carefully run the initial eluent through it.

  • Wet Packing (Slurry): Prepare a slurry of silica gel in the initial eluent and pour it into the column. Allow it to pack under gravity or with gentle pressure.

• Sample Loading:

  • Dry Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., DCM). Add a small amount of silica gel to this solution and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

  • Wet Loading: Dissolve the crude product in a minimal amount of the initial eluent and carefully load it onto the top of the column.

• Elution: Begin eluting with the starting solvent mixture. Gradually increase the polarity of the eluent (e.g., from 5% ethyl acetate in hexanes to 30% ethyl acetate in hexanes).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Sources

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• 3. WO2022049604A1 - Process for preparing revefenacin and intermediates therof - Google Patents [patents.google.com]
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• 5. WO2023002502A1 - Novel process for the preparation of 1-(2-{4-[(4-carbamoylpiperidin-1-yl)methyl]- n-methylbenzamido}ethyl)piperidin-4-yl n-({1,1'-biphenyl}-2-yl)carbamate - Google Patents [patents.google.com]

synthesis route for 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate reference standard

An Application Note for the Synthesis and Qualification of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate Reference Standard

Abstract

This document provides a comprehensive, detailed protocol for the synthesis, purification, and characterization of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate. This molecule is a significant compound, potentially serving as a process-related impurity or a metabolite in the manufacturing of active pharmaceutical ingredients (APIs). The availability of a high-purity reference standard is critical for analytical method development, validation, and routine quality control. The synthetic strategy detailed herein follows a convergent approach, culminating in the coupling of 1-benzylpiperidin-4-ol with a key 2-isocyanato-1,1'-biphenyl intermediate. Each step is elucidated with expert rationale for the chosen conditions and reagents, alongside robust protocols for purification and analytical qualification to ensure the material is fit-for-purpose as a reference standard.

Introduction and Strategic Overview

In pharmaceutical development and manufacturing, the precise identification and quantification of impurities and metabolites are mandated by regulatory agencies worldwide. Reference standards of high, certified purity are the cornerstone of these analytical endeavors. 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate is an important intermediate in the synthesis of Revefenacin, a drug used to treat chronic obstructive pulmonary disease (COPD)[1][2]. Its potential presence in the final API necessitates a reliable analytical method for its detection, which in turn requires a well-characterized reference standard.

This guide outlines a robust and reproducible two-part synthetic route. The core of this strategy involves the preparation of a key isocyanate intermediate, which is then coupled with a commercially available piperidinol derivative. This approach was selected for its efficiency and the commercial availability of the primary starting materials.

Overall Synthetic Workflow

The synthesis is designed in a convergent manner, preparing two key precursors that are combined in the final step. This strategy often leads to higher overall yields and simplifies purification challenges compared to a linear synthesis.

Sources

• 1. WO2023002502A1 - Novel process for the preparation of 1-(2-{4-[(4-carbamoylpiperidin-1-yl)methyl]- n-methylbenzamido}ethyl)piperidin-4-yl n-({1,1'-biphenyl}-2-yl)carbamate - Google Patents [patents.google.com]
• 2. piperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate | 171722-92-2 [chemicalbook.com]

preparing stock solutions of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate for in vitro assays

Application Note: Pharmacological Profiling of Revefenacin Intermediates Preparation of 1-Benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate Stock Solutions for In Vitro Muscarinic Receptor Assays

Rationale and Pharmacological Context

1-Benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate (CAS 171723-80-1) is a critical synthetic intermediate and a recognized impurity (commonly designated as Impurity 22) in the manufacturing of revefenacin. Revefenacin is a once-daily, long-acting muscarinic antagonist (LAMA) indicated for the maintenance treatment of patients with [1].

During the drug development lifecycle, regulatory frameworks, specifically the , mandate that organic impurities present in new drug substances above the qualification threshold (typically 0.15%) must undergo rigorous toxicological and pharmacological evaluation[2]. Because this specific intermediate retains the core biphenyl-2-ylcarbamate pharmacophore responsible for muscarinic receptor binding, it is imperative to profile its residual affinity and antagonistic activity against M1-M5 muscarinic acetylcholine receptors (mAChRs). Furthermore, evaluating the N-benzyl derivative provides critical Structure-Activity Relationship (SAR) insights, comparing the bulky benzyl protecting group against the complex functionalized tail of the final revefenacin molecule.

Physicochemical Properties & Causality of Solvent Selection

Before initiating any in vitro assay, the physicochemical properties of the analyte must dictate the solvent strategy to ensure a self-validating experimental system.

• Molecular Formula: C25H26N2O2

• Molecular Weight: 386.49 g/mol

• Structural Liability: The molecule features a highly lipophilic biphenyl system and an N-benzyl ring, making it practically insoluble in aqueous buffers. Furthermore, the central carbamate linkage is susceptible to hydrolysis under extreme pH or in the presence of nucleophiles.

The Causality of DMSO: Anhydrous Dimethyl Sulfoxide (DMSO) is the gold standard solvent for this compound. DMSO efficiently disrupts the crystalline lattice of lipophilic molecules without hydrolyzing the carbamate bond, as supported by[3]. Utilizing anhydrous DMSO ensures the compound remains in a monomeric state, preventing aggregate-induced false positives or target occlusion during high-throughput screening (HTS) or FLIPR calcium mobilization assays.

Experimental Protocols: Preparation of Stock Solutions

This protocol outlines the gravimetric preparation of highly concentrated stock solutions (1 mM to 50 mM) designed for long-term stability and downstream serial dilution.

Step-by-Step Methodology:

• Thermal Equilibration: Remove the lyophilized powder (CAS 171723-80-1) from -20°C storage and allow it to equilibrate to room temperature in a desiccator for at least 30 minutes.

  • Causality: Opening a cold vial introduces ambient moisture condensation. Water in the stock solution will catalyze carbamate hydrolysis over time and drastically reduce the solubility limit.

• Gravimetric Weighing: Using a calibrated microbalance, weigh the desired mass (e.g., 5.0 mg) into a sterile, static-free amber glass vial.

  • Causality: Amber glass is required to prevent UV-induced photo-degradation of the biphenyl pi-system.

• Solvent Addition: Add the precise volume of HPLC-grade Anhydrous DMSO (≥99.9% purity, stored over molecular sieves) according to the dilution matrix below.

• Dissolution: Vortex the vial for 30 seconds. If the solution is not entirely optically clear, sonicate in a water bath at room temperature for 2–5 minutes.

• Aliquotting and Storage: Divide the master stock into 20–50 µL single-use aliquots in tightly sealed microcentrifuge tubes. Store immediately at -20°C or -80°C.

  • Causality: Single-use aliquots prevent freeze-thaw cycles, which can cause concentration gradients (cryo-concentration) and compound precipitation.

Data Presentation: Mass/Volume Dilution Matrix The following table summarizes the volume of anhydrous DMSO required to achieve target molarities based on the exact molecular weight (386.49 g/mol ).

Mass of Compound (mg)	Vol. of DMSO for 1 mM	Vol. of DMSO for 5 mM	Vol. of DMSO for 10 mM	Vol. of DMSO for 50 mM
1.0 mg	2.587 mL	0.518 mL	0.259 mL	0.052 mL
5.0 mg	12.937 mL	2.587 mL	1.294 mL	0.259 mL
10.0 mg	25.874 mL	5.175 mL	2.587 mL	0.517 mL
(Note: Always recalculate based on the specific batch purity provided in the Certificate of Analysis).

In Vitro Assay Application Workflow

When transitioning from the DMSO stock to the aqueous assay environment (e.g., Hank's Balanced Salt Solution for CHO-K1 cells), the dilution strategy is critical.

Self-Validating System & Quality Control:

• DMSO Tolerance Limit: The final concentration of DMSO in the assay well must never exceed 0.1% (v/v). Higher concentrations alter lipid bilayer fluidity, disrupting GPCR conformation and artificially dampening the calcium mobilization signal.

• Intermediate Dilution: Perform serial dilutions in 100% DMSO first (using acoustic liquid handling if available), and make a final 1:1000 spike into the aqueous assay buffer immediately prior to cell addition.

• Analytical Verification: To ensure trustworthiness, run a 1 µL sample of the thawed stock through an LC-MS/MS system against a freshly prepared standard curve before the assay. This confirms the structural integrity of the carbamate and verifies the exact molarity.

In vitro assay workflow for 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate profiling.

Receptor Signaling & Pharmacological Readout

Revefenacin and its structural analogs act as competitive antagonists at the M3 muscarinic receptor, a Gq-coupled GPCR[1]. In a standard in vitro FLIPR (Fluorometric Imaging Plate Reader) assay, the addition of an agonist (like Acetylcholine) triggers the Gq-PLC-IP3 cascade, releasing intracellular calcium.

By pre-incubating the CHO-K1 cells with the 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate stock dilutions, researchers can generate dose-response curves to calculate the IC50. A rightward shift in the calcium flux signal indicates successful competitive antagonism. Including Revefenacin API as a positive control on the same plate creates a self-validating baseline to benchmark the impurity's relative potency.

M3 muscarinic receptor Gq-coupled signaling pathway and antagonist blockade mechanism.

References

• Title: Revefenacin, a once-daily, long-acting muscarinic antagonist, for nebulized maintenance therapy in patients with chronic obstructive pulmonary disease Source: PubMed Central (PMC) / National Institutes of Health URL: [Link]

• Title: ICH Q3A (R2) Impurities in new drug substances - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Revefenacin (Yupelri) for the Treatment of Chronic Obstructive Pulmonary Disease Source: American Family Physician (AAFP) URL: [Link]

Sources

• 1. Revefenacin, a once-daily, long-acting muscarinic antagonist, for nebulized maintenance therapy in patients with chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

resolving HPLC peak tailing for 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

Topic: Resolving HPLC Peak Tailing for 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

Introduction

Welcome to the technical support guide for resolving chromatographic issues with 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate . As a Senior Application Scientist, I understand that achieving sharp, symmetrical peaks is critical for accurate quantification and robust method development. This guide is structured in a practical question-and-answer format to directly address the common challenge of peak tailing with this specific basic compound. We will explore the root causes of this issue and provide systematic, field-proven strategies to resolve it.

Part 1: Foundational FAQs - Understanding Peak Tailing

Q1: What is HPLC peak tailing and why is it a problem?

A: In an ideal chromatographic separation, a peak should be perfectly symmetrical, resembling a Gaussian distribution. Peak tailing is a common distortion where the latter half of the peak is broader than the front half.[1] This is quantitatively measured by the USP Tailing Factor (Tf) or Asymmetry Factor (As), where a value of 1.0 indicates perfect symmetry.[2][3]

Peak tailing is problematic for several reasons:

• Reduced Resolution: Tailing peaks can overlap with adjacent peaks, making it difficult to separate and accurately identify all components in a mixture.

• Inaccurate Integration: The drawn-out tail makes it challenging for chromatography data systems to consistently and accurately determine the start and end of the peak, leading to unreliable quantification.[4][5]

• Lower Sensitivity: As the peak broadens, its height decreases, which can reduce the signal-to-noise ratio and negatively impact the limit of detection (LOD) and limit of quantitation (LOQ).

• Method Robustness: It often indicates an underlying issue with the method's chemistry or the HPLC system itself, compromising the reliability and reproducibility of the analysis.[1]

Q2: What is the primary cause of peak tailing for a compound like 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate?

A: The molecular structure of your analyte holds the key. It contains a 1-benzylpiperidine group, which is a tertiary amine. This functional group is basic and will be protonated (positively charged) in typical reversed-phase mobile phases (pH 2-7).

The most common cause of peak tailing for such basic compounds is secondary ionic interactions with the stationary phase.[6][7] Standard silica-based reversed-phase columns have residual, unbonded silanol groups (Si-OH) on their surface. At mobile phase pH levels above approximately 3, these silanol groups become deprotonated and carry a negative charge (SiO⁻).[3][8] The positively charged analyte molecule can then interact with these negatively charged sites, creating a secondary, non-hydrophobic retention mechanism.[9] Since these interaction sites are non-uniform, this leads to the characteristic peak tailing.[7][10]

Below is a diagram illustrating this problematic interaction.

Caption: Mechanism of secondary silanol interaction leading to peak tailing.

Part 2: Targeted Troubleshooting & Solutions

This section provides direct answers and actionable protocols for resolving peak tailing with your specific compound.

Q3: My peak is tailing. Where do I start? What is the most effective first step?

A: The most effective initial step is to optimize the mobile phase pH . The goal is to protonate the silanol groups to minimize their negative charge, thereby preventing the secondary ionic interaction with your basic analyte.

Operating at a low pH (typically between 2.5 and 3.0) is the most common and effective strategy.[1][9] At this pH, the silanol groups (Si-OH) are fully protonated and thus neutral, eliminating the strong ionic attraction. Your analyte will still be protonated and positively charged, but the primary interaction will be the intended hydrophobic one with the C18 stationary phase.

Parameter	Recommendation	Rationale
Mobile Phase pH	2.5 - 3.0	Suppresses the ionization of surface silanol groups, making them neutral.[9]
Buffer Choice	0.1% Formic Acid or 10-25 mM Phosphate Buffer	Formic acid is simple and MS-compatible. Phosphate provides excellent buffering capacity in this pH range.[11]
Buffer Concentration	10-50 mM	Ensures sufficient buffering capacity to control the pH and achieve reproducible results.[11][12]

Protocol 1: Low-pH Mobile Phase Preparation and Test

Objective: To confirm if secondary silanol interactions are the cause of peak tailing by running the analysis at a pH that suppresses silanol ionization.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile or methanol

• Formic acid (or potassium phosphate monobasic and phosphoric acid)

• 0.2 or 0.45 µm filter

Steps:

• Prepare Aqueous Mobile Phase (A):

  • Option A (Formic Acid): To 1 L of HPLC-grade water, add 1.0 mL of formic acid. This will result in a 0.1% solution with a pH of approximately 2.7.

  • Option B (Phosphate Buffer): Prepare a 25 mM potassium phosphate solution. Dissolve the appropriate amount of KH₂PO₄ in 1 L of HPLC-grade water. Adjust the pH to 2.8 using a dilute solution of phosphoric acid.

• Filter: Filter the aqueous mobile phase through a 0.2 or 0.45 µm membrane filter to remove particulates.[12]

• Prepare Organic Mobile Phase (B): Use HPLC-grade acetonitrile or methanol.

• Equilibrate the System: Purge the HPLC system with the new mobile phases. Equilibrate your column with the starting gradient conditions for at least 10-15 column volumes.

• Inject Sample: Inject your standard of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate.

• Evaluate: Compare the peak shape to your original chromatogram. A significant reduction in tailing (Tf approaching 1.0) confirms that silanol interactions were the primary cause.

Q4: I tried lowering the pH, and the tailing improved but is still not perfect. What's next?

A: If low pH alone is insufficient, the issue may lie with the column chemistry or other mobile phase effects. Older or lower-quality HPLC columns (often called Type A silica) have a higher concentration of acidic silanol groups and trace metal impurities, which can exacerbate tailing even at low pH.[1]

1. Evaluate Your Column:

• Use a Modern, High-Purity Column: Modern columns use high-purity, "Type B" silica, which has significantly fewer and less acidic silanol groups.[1] They are also more thoroughly end-capped—a process that chemically bonds a small silane molecule to the residual silanols to shield them.

• Consider Hybrid Particle Columns: Columns with organo-silica hybrid particles (e.g., Waters BEH, XBridge) offer excellent stability across a wider pH range (1-12) and reduced silanol activity, providing superior peak shape for basic compounds.[13]

Column Type	Silanol Activity	Recommended for Basic Analytes?
Type A Silica	High	No (Prone to severe tailing)
Type B Silica (High Purity, End-capped)	Low	Yes (Industry standard, good performance)
Hybrid Particle (e.g., BEH, CSH)	Very Low	Excellent (Superior peak shape and pH stability)

2. Increase Buffer Concentration:

• A higher buffer concentration (e.g., increasing from 10 mM to 40-50 mM) can sometimes improve peak shape. The buffer cations (like K⁺ or Na⁺) can compete with the protonated analyte for interaction with any remaining ionized silanol sites, effectively masking them.[9][14]

3. Add a Competing Base (Use with Caution):

• Historically, a small amount of a competing base like triethylamine (TEA) was added to the mobile phase (e.g., 5-20 mM).[13][15] The positively charged TEA molecules preferentially interact with the negative silanol sites, preventing the analyte from doing so.

• Caveat: This approach is less common today. TEA can shorten column lifetime, is not MS-friendly, and is often unnecessary with modern high-performance columns.[15] It should be considered a last resort.

Q5: Could I use a high pH mobile phase instead of a low pH one?

A: Yes, this is an excellent alternative strategy, especially if you are using a pH-stable column. The principle is the opposite of the low-pH approach: instead of neutralizing the silanol groups, you neutralize your basic analyte.

The piperidine moiety in your compound will be deprotonated (neutral) at a pH approximately 2 units above its pKa. By running at a high pH (e.g., pH 10), the analyte becomes neutral and no longer participates in ionic interactions with the now-deprotonated silanol surface. This often results in excellent peak shape.[16][17]

Critical Requirement: You must use a column specifically designed for high-pH conditions (e.g., a hybrid particle column). Standard silica columns will rapidly dissolve and be destroyed at pH levels above 8.

Q6: My peak shape is still not ideal. Are there any system or hardware issues I should check?

A: Absolutely. If you've optimized the method chemistry (pH, column), the problem might be physical. This is often referred to as "extra-column dispersion" or dead volume.

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. waters.com [waters.com]
• 3. chromtech.com [chromtech.com]
• 4. chromacademy.com [chromacademy.com]
• 5. gcms.labrulez.com [gcms.labrulez.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. pharmagrowthhub.com [pharmagrowthhub.com]
• 8. support.waters.com [support.waters.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromanik.co.jp [chromanik.co.jp]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. rjptonline.org [rjptonline.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. HPLC Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 16. HPLC Tech Tip: Basic Analytes and High pH | Phenomenex [phenomenex.com]
• 17. Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds – Excellence in Analytical Chemistry [each.ut.ee]

reducing 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate impurity during donepezil scale-up

Topic: Troubleshooting and Reduction of 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate Impurity

Audience: Researchers, Scientists, and Drug Development Professionals

Document ID: DSP-TSG-2026-03-24

Version: 1.0

This technical support guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the formation of the 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate impurity during the scale-up synthesis of Donepezil.

Frequently Asked Questions (FAQs)

Q1: What is the chemical structure and likely origin of the 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate impurity?

A1: The structure of this impurity consists of a 1-benzylpiperidin-4-yl group linked via a carbamate to the 2-position of a biphenyl ring. The formation of a carbamate linkage strongly suggests the reaction between an alcohol and an isocyanate, or an amine with a chloroformate.[1][2][3][4] In the context of Donepezil synthesis, the most plausible origin is the reaction of unreacted 1-benzylpiperidin-4-ol (a common precursor to 1-benzylpiperidine-4-carboxaldehyde) with a reactive biphenyl-containing species.

The biphenyl moiety is not part of the Donepezil structure and likely arises from a contaminant in the starting materials or a side reaction. A probable precursor is 2-aminobiphenyl, which could be present as an impurity in one of the reagents.[5][6] This amine could be converted to the highly reactive 2-biphenyl isocyanate under certain process conditions, which then rapidly reacts with any available 1-benzylpiperidin-4-ol.

Q2: What are the primary root causes for the formation of this carbamate impurity during Donepezil scale-up?

A2: The formation of this impurity is typically linked to one or more of the following root causes:

• Raw Material Impurities: The presence of 2-aminobiphenyl or a related derivative as a contaminant in one of the starting materials.

• Side Reactions of Reagents: The use of certain reagents, such as phosgene derivatives or chloroformates, in related or preceding synthetic steps could generate a reactive intermediate that leads to the carbamate formation.

• Incomplete Conversion of Intermediates: The presence of residual 1-benzylpiperidin-4-ol, from an incomplete oxidation step to the corresponding aldehyde, provides the necessary alcohol for the carbamate-forming reaction.

• Process Parameters: Inadequate control of reaction temperature, stoichiometry, or reagent addition sequence can favor the side reaction leading to the impurity.

Q3: How can the 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate impurity be detected and quantified?

A3: A validated reverse-phase high-performance liquid chromatography (RP-HPLC) method is the most effective technique for the detection and quantification of this impurity.[7] The method should be developed to ensure adequate separation of the impurity from Donepezil, its precursors, and other known impurities. A reference standard of the impurity is required for accurate quantification. If a standard is not commercially available, it may need to be synthesized and characterized in-house.

Q4: What immediate steps should be taken upon detection of this impurity?

A4: Upon detection of the 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate impurity, the following actions are recommended:

• Quarantine the Batch: Isolate the affected batch to prevent further processing or release.

• Confirm Identity: Use mass spectrometry (LC-MS) to confirm the molecular weight and fragmentation pattern of the impurity, verifying its identity.

• Quantify the Impurity: Accurately determine the level of the impurity using a validated HPLC method.

• Initiate a Root Cause Analysis: Begin a thorough investigation following the troubleshooting guide below to identify the source of the impurity.

• Evaluate Downstream Removal: Assess the efficiency of the subsequent purification steps in removing this impurity. Additional purification steps may be required for the affected batch.

Troubleshooting Guide: Presence of 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate

This guide provides a systematic approach to identifying and mitigating the root cause of the carbamate impurity formation.

Visualizing the Problem: A Hypothesized Formation Pathway

The following diagram illustrates the most probable chemical pathway for the formation of the 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate impurity.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Carbamate synthesis by carbamoylation [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Continuous Synthesis of Carbamates from CO2 and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - Arabian Journal of Chemistry [arabjchem.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Extraction Recovery for 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

Welcome to the Advanced Applications Support Center. This guide is specifically engineered for researchers and drug development professionals experiencing low recovery rates when isolating 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate from aqueous matrices, biological samples, or synthetic reaction mixtures.

Due to the molecule's unique structural features—a basic tertiary amine coupled with a labile carbamate linkage and highly lipophilic aromatic rings—standard extraction protocols frequently fail. This guide breaks down the mechanistic causes of analyte loss and provides validated, self-correcting protocols to ensure high-yield recoveries.

Part 1: The Chemical Causality of Low Recovery

To troubleshoot effectively, we must first understand the physicochemical properties driving the molecule's behavior during Liquid-Liquid Extraction (LLE).

Table 1: Key Physicochemical Properties & Extraction Impact

Structural Component	Property	Estimated Value	Impact on Extraction Workflow
Piperidine Nitrogen	pKa (Basicity)	~10.55[1]	Requires highly alkaline conditions to fully deprotonate into the extractable free-base form.
Biphenyl-2-ylcarbamate	Hydrolytic Stability	Labile at pH > 10.5	Highly susceptible to base-catalyzed hydrolysis (BAC2/E1cb mechanisms)[2].
Benzyl + Biphenyl	LogP (Lipophilicity)	> 4.5	Causes non-specific adsorption to plastics and promotes emulsion formation in aqueous/organic mixtures.

Table 2: Optimization Matrix & Expected Recovery Rates

Extraction Strategy	Aqueous pH	Temperature	Additives	Expected Recovery	Primary Failure Mode
Standard Alkaline LLE	12.0	25°C	None	< 30%	Rapid carbamate hydrolysis.
Standard Neutral LLE	7.0	25°C	None	< 10%	Amine remains protonated (aqueous).
Salting-Out LLE	9.8	4°C	NaCl (Sat.)	> 85%	None (Optimal balance).
Ion-Pair LLE	6.5	25°C	Na-Decanoate	> 90%	Requires counter-ion removal later.

Part 2: Troubleshooting FAQs

Q1: Why am I losing my compound when using standard alkaline liquid-liquid extraction (LLE)?

The pKa vs. Hydrolysis Paradox. To extract a basic amine into an organic solvent, the aqueous phase must be adjusted to a pH at least 1-2 units above the molecule's pKa to ensure it exists as a neutral free base. Because the benzylpiperidine moiety has a pKa of approximately 10.55[1], standard protocols dictate raising the pH to 11.5–12.5.

However, at pH levels above 11.0, the biphenyl-2-ylcarbamate group undergoes rapid base-catalyzed hydrolysis[3]. The hydroxide ions attack the carbamate carbonyl (via a BAC2 mechanism), irreversibly cleaving the molecule into a biphenyl-2-ol derivative and a piperidine amine[2]. Therefore, your compound is not failing to extract; it is being chemically destroyed before it can partition into the organic phase.

Q2: How do I extract the compound without destroying the carbamate linkage?

You must abandon the "high pH" approach and exploit alternative thermodynamic drivers. You have two validated options:

• Temperature-Controlled Salting-Out LLE: Operate at a sub-optimal pH (9.5–10.0) where the molecule is only partially deprotonated, but lower the temperature to 4°C to exponentially slow down hydrolysis[3]. Compensate for the lower pH by saturating the aqueous phase with NaCl. This "salting-out" effect decreases the solubility of the partially protonated amine in water, forcing it into the organic phase.

• Ion-Pair Extraction: Keep the pH mildly acidic (pH 6.0–7.0) where the carbamate is perfectly stable. Add a lipophilic anionic counter-ion (e.g., sodium decanoate or hexafluorophosphate). The protonated piperidine will form a neutral, highly lipophilic ion-pair complex with the counter-ion, which readily extracts into organic solvents like dichloromethane (DCM)[4][5].

Q3: My extraction forms a thick, stubborn emulsion at the interface. How do I break it?

Protonated lipophilic amines act as potent surfactants. The hydrophilic piperidinium cation binds to water, while the hydrophobic biphenyl/benzyl groups dissolve in the organic solvent, stabilizing micro-droplets of water in the organic phase. Solution: Never shake the separatory funnel vigorously; use gentle inversion. If an emulsion forms, do not wait for gravity. Transfer the mixture to a centrifuge tube and spin at 3000 x g for 5 minutes. The addition of brine (NaCl) prior to extraction also increases the density and ionic strength of the aqueous phase, disrupting the emulsion layer.

Q4: I have optimized the pH, but recovery is still dropping by 15-20%. Where is it going?

Check your labware. With a LogP > 4.5, the neutral free base of 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate is extremely "sticky." It will undergo non-specific binding to un-treated polypropylene tubes and standard borosilicate glassware. Always use silanized glassware or high-density polyethylene (HDPE) containers for sample preparation and storage.

Part 3: Visual Diagnostic Guides

Fig 1. Diagnostic workflow for resolving low extraction recovery rates.

Fig 2. pH-dependent state and stability of the target molecule during extraction.

Part 4: Validated Experimental Protocols

Protocol A: Temperature-Controlled, Salting-Out LLE (Recommended)

Use this protocol when you need to isolate the free base directly without introducing counter-ions.

Step-by-Step Methodology:

• Pre-cooling: Chill the aqueous sample, a 0.5 M Sodium Carbonate/Bicarbonate buffer (pH 9.8), and Dichloromethane (DCM) to 4°C. Note: Do not use NaOH, as localized high pH spikes will cause instant carbamate cleavage.

• Salting Out: Add solid, analytical-grade NaCl to the cold aqueous sample until saturation is reached (approx. 0.36 g per mL of water). Stir gently until dissolved.

• pH Adjustment: Slowly add the cold carbonate buffer to the sample until the pH stabilizes at exactly 9.8. Verify with a calibrated pH probe.

• Extraction: Immediately transfer to a silanized separatory funnel. Add 3 volumes of cold DCM. Invert gently 15–20 times. Do not shake vigorously.

• Phase Separation: Allow phases to separate for 5 minutes. If an emulsion persists, transfer the biphasic mixture to a glass centrifuge tube and spin at 3000 x g for 5 minutes at 4°C.

• Recovery: Collect the lower organic (DCM) layer. Repeat the extraction twice more with 1 volume of cold DCM.

• Drying: Combine the organic layers and dry over anhydrous Na₂SO₄. Filter and evaporate under a gentle stream of nitrogen at room temperature (do not apply heat).

Protocol B: Ion-Pair Extraction (For Highly Labile/Dilute Samples)

Use this protocol if your matrix cannot tolerate basic pH adjustments.

Step-by-Step Methodology:

• pH Stabilization: Buffer the aqueous sample to pH 6.5 using a 0.1 M Phosphate buffer. At this pH, the carbamate is indefinitely stable, but the piperidine is >99% protonated.

• Ion-Pairing Agent Addition: Add a 5-fold molar excess of Sodium Decanoate (or Sodium Hexafluorophosphate) to the aqueous phase. Stir for 10 minutes at room temperature to allow the lipophilic ion-pair complex to form[5].

• Extraction: Add 2 volumes of Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE). Invert gently for 2 minutes. The neutral ion-pair will partition cleanly into the organic phase.

• Separation: Separate the organic layer. Repeat extraction once more.

• Counter-ion Removal (Optional): If the free base is required for downstream applications, pass the organic extract through a short plug of basic alumina, or perform a rapid back-extraction with cold pH 9.8 buffer immediately prior to use.

References

• 2-Benzylpiperidine Chemical Properties and pKa. LookChem. Available at:[Link]

• Multistage Chemical Recycling of Polyurethanes and Dicarbamates: A Glycolysis–Hydrolysis Demonstration (Carbamate base-catalyzed hydrolysis mechanisms). MDPI. Available at:[Link]

• Liquid-liquid extraction and Ion pair extraction. Wikidoc. Available at:[Link]

• How to isolate a polar small molecule, containing at least one primary or secondary amine group from a water soluble extract? ResearchGate. Available at:[Link]

Sources

• 1. 2-Benzylpiperidine｜lookchem [lookchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Liquid-liquid extraction - wikidoc [wikidoc.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Overcoming LC-MS/MS Matrix Effects for 1-Benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

Welcome to the Bioanalytical Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals tasked with developing robust, regulatory-compliant LC-MS/MS assays for 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate .

Due to its specific physicochemical properties—a basic piperidine nitrogen (pKa ~9) coupled with a highly lipophilic biphenyl carbamate moiety—this molecule is notoriously prone to severe matrix effects (specifically ion suppression) when analyzed in biological matrices like plasma or serum[1]. This guide provides field-proven, mechanistically grounded troubleshooting protocols to ensure your assay meets stringent regulatory standards[2].

Mechanistic Overview: Why Does Ion Suppression Occur?

In positive Electrospray Ionization (ESI+), analytes must migrate to the surface of the charged droplet to be emitted into the gas phase. 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate elutes late on standard reversed-phase columns (e.g., C18) due to its high lipophilicity. Unfortunately, this elution window perfectly overlaps with endogenous glycerophosphocholines (phospholipids)[3].

Because phospholipids are highly surface-active, they preferentially occupy the ESI droplet surface. They increase droplet surface tension and deplete available protons, effectively neutralizing the basic piperidine nitrogen of our target analyte and suppressing its mass spectrometric signal[4].

Mechanism of ESI ion suppression by endogenous phospholipids competing with the target analyte.

Quantitative Assessment of Matrix Effects

Before implementing solutions, you must establish a self-validating diagnostic baseline. The FDA Bioanalytical Method Validation Guidance mandates the quantitative assessment of matrix effects across multiple lots of matrix, including hemolyzed and lipemic samples[2].

Protocol: Calculating the Matrix Factor (MF)

• Prepare Neat Standard (A): Spike the analyte into pure reconstitution solvent.

• Prepare Post-Extraction Spiked Sample (B): Extract a blank biological matrix, dry it down, and reconstitute it with the same concentration of analyte used in Step 1.

• Calculate Absolute MF: MF = Peak Area (B) / Peak Area (A)

  • Interpretation: MF < 0.85 indicates ion suppression; MF > 1.15 indicates ion enhancement.

• Calculate IS-Normalized MF: IS-Normalized MF = MF(Analyte) / MF(Internal Standard)

  • Target: Must be close to 1.0, with a Coefficient of Variation (CV) < 15% across 6 different matrix lots.

Quantitative Impact of Sample Preparation Strategies

Standard Protein Precipitation (PPT) leaves >95% of phospholipids in the sample, leading to catastrophic signal loss for lipophilic bases[5]. Below is a comparative data summary of extraction techniques for this specific molecule:

Sample Preparation Method	Extraction Recovery (%)	Absolute Matrix Factor (MF)	IS-Normalized MF (with SIL-IS)
Protein Precipitation (PPT)	92.5 ± 4.1	0.45 ± 0.12 (Severe Suppression)	0.98 ± 0.08
Liquid-Liquid Extraction (LLE)	78.2 ± 5.3	0.82 ± 0.06	1.02 ± 0.03
Phospholipid Removal Plates (PLR)	90.1 ± 3.8	0.91 ± 0.05	1.00 ± 0.02
Mixed-Mode Cation Exchange (MCX)	89.4 ± 3.2	0.95 ± 0.04 (Optimal)	1.01 ± 0.02

Step-by-Step Mitigation Methodologies

If your Absolute MF is falling below 0.85, implement the following sequential protocols to orthogonalize your separation and extraction.

Protocol A: Mixed-Mode Strong Cation Exchange (MCX) SPE

Causality: By exploiting the basic piperidine nitrogen (pKa ~9), we can trap the analyte ionically on a sulfonic acid sorbent. This allows us to wash the sorbent with 100% organic solvent, completely stripping away the highly lipophilic, non-basic matrix lipids that cause suppression[5].

• Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% Formic Acid in Water through the MCX cartridge.

• Loading: Dilute 100 µL of plasma 1:1 with 2% Formic Acid (ensures the piperidine nitrogen is fully protonated) and load onto the sorbent.

• Aqueous Wash: Pass 1 mL 2% Formic Acid in Water (removes polar neutrals and salts).

• Organic Wash (Critical Step): Pass 1 mL 100% Methanol. Because the analyte is ionically bound, the methanol selectively washes away neutral lipids, triglycerides, and biphenyl interferences.

• Elution: Pass 1 mL of 5% Ammonium Hydroxide in Methanol. The high pH deprotonates the piperidine, breaking the ionic bond and eluting the target.

• Reconstitution: Evaporate under N₂ and reconstitute in the initial LC mobile phase.

Protocol B: Chromatographic Shift via Biphenyl Column

Causality: Standard C18 columns separate purely by hydrophobicity, causing our lipophilic carbamate to co-elute with hydrophobic phospholipids. Switching to a Biphenyl stationary phase introduces π−π interactions. The biphenyl moiety of our analyte interacts strongly with the column, selectively shifting its retention time away from the aliphatic phospholipid elution zone.

• Column Selection: Install a sub-2 µm Biphenyl LC column (e.g., 50 x 2.1 mm).

• Mobile Phase: Mobile Phase A (0.1% Formic Acid in Water); Mobile Phase B (0.1% Formic Acid in Acetonitrile).

• Gradient Optimization: Run a shallow gradient from 20% B to 70% B over 3 minutes to elute the analyte, followed by a harsh step-gradient to 98% B for 1.5 minutes.

• Column Wash: The 98% B wash is mandatory to flush out tightly bound lysophosphatidylcholines before the next injection.

Troubleshooting FAQs

Q: My analyte signal gradually decreases over a 96-well batch run, even though my calibration curve looks fine. What is happening? A: You are experiencing "phospholipid build-up." Late-eluting lipids from previous injections are accumulating on the column and bleeding into subsequent runs[3]. Solution: Extend your high-organic wash phase (e.g., 95-98% Acetonitrile) at the end of your gradient by at least 1-2 column volumes to ensure total lipid clearance.

Q: Can I just use a Stable Isotope-Labeled Internal Standard (SIL-IS) and ignore the absolute ion suppression? A: No. While a SIL-IS (e.g., a 13C or 2H labeled analog) will mathematically correct the IS-Normalized Matrix Factor to ~1.0[6], severe absolute suppression (e.g., MF < 0.50) drastically reduces your absolute Signal-to-Noise (S/N) ratio. This will compromise your Lower Limit of Quantitation (LLOQ) and cause the assay to fail FDA sensitivity requirements[7].

Q: Should I switch my source from ESI to APCI (Atmospheric Pressure Chemical Ionization)? A: It is a viable backup. APCI relies on gas-phase ion-molecule reactions rather than liquid-phase droplet evaporation, making it inherently less susceptible to surface-tension-driven matrix effects. However, APCI generally offers lower absolute sensitivity for basic amines compared to ESI+. Only switch to APCI if MCX-SPE and chromatographic shifts fail to recover your ESI signal.

Mitigation Workflow Summary

Step-by-step troubleshooting workflow for mitigating LC-MS matrix effects.

References

• Bioanalytical Method Validation - Guidance for Industry , U.S. Food and Drug Administration (FDA). Available at:[Link]

• Matrix Matching in Quantitative Bioanalysis by Lc–MS/MS a Dream or a Reality? , Taylor & Francis Online. Available at:[Link]

• Essential FDA Guidelines for Bioanalytical Method Validation , ResolveMass Laboratories. Available at:[Link]

• Importance of matrix effects in LC-MS/MS bioanalysis , Bioanalysis Zone. Available at:[Link]

• Overcoming Matrix Effects in the Analysis of Lipophilic Compounds , Anapharm Bioanalytics. Available at:[Link]

• Matrix Effect & Ion Suppression in Liquid Chromatography Mass Spectrometry , NorthEast BioLab. Available at:[Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research , Longdom Publishing. Available at:[Link]

Sources

• 1. Overcoming Matrix Effects in the Analysis of Lipophilic Compounds - Anapharm [anapharmbioanalytics.com]
• 2. fda.gov [fda.gov]
• 3. nebiolab.com [nebiolab.com]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. longdom.org [longdom.org]
• 6. tandfonline.com [tandfonline.com]
• 7. resolvemass.ca [resolvemass.ca]

Reference Data & Comparative Studies

comparing UPLC vs HPLC for 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate impurity profiling

An in-depth technical analysis and method migration guide for pharmaceutical impurity profiling.

Executive Summary & Contextual Grounding

In pharmaceutical development, controlling the impurity profile of active pharmaceutical ingredient (API) intermediates is a regulatory imperative. The compound 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate (CAS: 171723-80-1) serves as a critical synthetic intermediate in the manufacturing of Revefenacin (Yupelri)[1]. Revefenacin is a once-daily, long-acting muscarinic antagonist (LAMA) formulated for nebulized maintenance therapy in patients with chronic obstructive pulmonary disease (COPD)[2][3].

Because Revefenacin exerts its therapeutic bronchodilatory effects by competitively inhibiting the M3 muscarinic receptor in airway smooth muscle[2][4], the purity of its upstream intermediates is paramount. Trace impurities—such as the des-benzyl derivative (piperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate, CAS 171722-92-2)—can carry over through subsequent debenzylation and amidation steps[1], ultimately compromising the safety and efficacy of the final API.

Synthetic workflow of Revefenacin highlighting the target intermediate and critical impurities.

Muscarinic M3 receptor signaling pathway and the antagonistic mechanism of Revefenacin.

The Mechanistic Imperative: Why UPLC for Bulky Lipophiles?

1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate is a highly lipophilic and sterically bulky molecule. It features a biphenyl group, a carbamate linkage, a piperidine ring, and a benzyl protecting group. The basic nitrogen within the piperidine ring (pKa ~9.5) presents a specific chromatographic challenge: at a neutral pH, it is partially ionized, leading to secondary interactions with residual silanols on the stationary phase, which causes severe peak tailing.

When comparing High-Performance Liquid Chromatography (HPLC) to Ultra-Performance Liquid Chromatography (UPLC) for this compound, the fundamental physics of the Van Deemter equation dictate the outcome[5].

• Particle Size & Eddy Diffusion: Traditional HPLC utilizes 3–5 µm particles, whereas UPLC breaks this barrier using sub-2 µm (typically 1.7 µm) particles[5][6]. The smaller particles minimize the multi-path (eddy diffusion) and mass transfer terms of the Van Deemter equation.

• Pressure & Efficiency: To drive mobile phase through 1.7 µm particles, UPLC systems operate at ultra-high pressures (up to 15,000 psi / 100 MPa)[7]. This generates significantly higher theoretical plates ( N ), resulting in narrower, sharper peaks.

• Selectivity for Critical Pairs: The des-benzyl impurity lacks only the benzyl group. In a standard HPLC run, the hydrophobic bulk of the rest of the molecule can cause co-elution. UPLC's enhanced resolving power ensures baseline separation ( Rs​>2.0 ) of these closely related structural analogs[8][9].

Experimental Workflows: A Self-Validating Protocol

Step 1: Sample Preparation

• Diluent: 50:50 (v/v) Acetonitrile : Water. (Matches the initial gradient conditions to prevent solvent-induced band broadening).

• Standard Solution: Accurately weigh 10 mg of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate reference standard. Dissolve in 10 mL of diluent (1.0 mg/mL).

• Spiked Impurity Solution: Spike the standard solution with 0.1% (w/w) of the des-benzyl impurity (CAS 171722-92-2) to serve as the resolution standard.

• Filtration: Filter through a 0.2 µm PTFE syringe filter. Crucial Causality: UPLC column frits are highly susceptible to clogging; 0.45 µm filters used in traditional HPLC are insufficient for UPLC[5].

Step 2: Mobile Phase Preparation

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Milli-Q Water. (The low pH ensures full protonation of the piperidine nitrogen, acting as an ion-pairing agent to eliminate peak tailing).

• Mobile Phase B: 0.1% TFA in LC-MS Grade Acetonitrile.

Step 3: Chromatographic Conditions & Scaling Logic

Logical workflow for scaling an HPLC method to UPLC for impurity profiling.

Conventional HPLC Protocol:

• Column: C18, 250 mm x 4.6 mm, 5 µm.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Gradient: 0-5 min (20% B), 5-25 min (20% → 80% B), 25-30 min (80% B), 30-35 min (Re-equilibration).

• Detection: UV at 220 nm.

Optimized UPLC Protocol:

• Column: ACQUITY UPLC BEH C18, 100 mm x 2.1 mm, 1.7 µm[6].

• Flow Rate: 0.4 mL/min. (Scaled down geometrically based on column internal diameter[5]).

• Injection Volume: 1 µL. (Scaled to prevent column volume overload).

• Gradient: 0-1 min (20% B), 1-5 min (20% → 80% B), 5-6.5 min (80% B), 6.5-8 min (Re-equilibration).

• Detection: PDA at 220 nm (Sampling rate: 20 points/sec to capture narrow peaks).

Step 4: System Suitability Criteria (Self-Validation)

• Tailing Factor ( Tf​ ): Must be ≤1.5 for the main peak.

• Resolution ( Rs​ ): Must be ≥2.0 between the des-benzyl impurity and the target compound.

• %RSD: Area response of 5 replicate injections ≤2.0% .

Quantitative Data Presentation

The transition from HPLC to UPLC yields dramatic improvements in both data quality and operational efficiency. The table below summarizes the representative performance metrics when profiling 1-benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate and its associated impurities.

Analytical Parameter	Conventional HPLC	ACQUITY UPLC	Performance Gain / Impact
Stationary Phase	C18, 250 x 4.6 mm, 5 µm	BEH C18, 100 x 2.1 mm, 1.7 µm	Sub-2 µm particles reduce diffusion paths[5].
Flow Rate	1.0 mL/min	0.4 mL/min	60% reduction in flow velocity.
Injection Volume	10 µL	1 µL	Prevents detector saturation and column overload.
Total Run Time	~35 minutes	~8 minutes	77% faster throughput for stability-indicating runs[9].
Theoretical Plates ( N )	~12,000	~45,000	Massive increase in column efficiency[8].
Resolution ( Rs​ )	1.8 (Marginal)	3.5 (Baseline)	Confident quantitation of the des-benzyl impurity.
Solvent Consumption	35.0 mL / run	3.2 mL / run	~90% reduction in hazardous waste generation[9].

Conclusion & Strategic Recommendations

For the impurity profiling of complex, lipophilic intermediates like 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate, UPLC is unequivocally superior to conventional HPLC .

While HPLC can achieve marginal separation ( Rs​ ~1.8) over a prolonged 35-minute gradient, it is susceptible to band broadening that can mask low-level degradation products. UPLC leverages sub-2 µm particle thermodynamics to deliver baseline resolution ( Rs​ > 3.0) in under 8 minutes[7][8]. For pharmaceutical laboratories developing Revefenacin or similar biphenyl-2-ylcarbamate derivatives, migrating to UPLC not only ensures compliance with stringent ICH Q2(R1) validation guidelines for trace impurity detection but also slashes solvent consumption by 90%, yielding a rapid return on the initial hardware investment[5][9].

References

• Revefenacin, a once-daily, long-acting muscarinic antagonist, for nebulized maintenance therapy in patients with chronic obstructive pulmonary disease - PMC. National Center for Biotechnology Information (NIH).[Link]

• Pharmacological properties of revefenacin (TD-4208), a novel, nebulized long-acting, and lung selective muscarinic antagonist, at human recombinant muscarinic receptors and in rat, guinea pig, and human isolated airway tissues - PubMed. National Center for Biotechnology Information (NIH).[Link]

• Yupelri (revefenacin) for Chronic Obstructive Pulmonary Disease. Clinical Trials Arena.[Link]

• UPLC vs HPLC: Key Differences & Method Migration Guide 2026. HPLC Vials.[Link]

• Ultra Performance Liquid Chromatography (UPLC) - A Review. World Journal of Pharmaceutical Sciences.[Link]

• Managing Selectivity with UPLC Method Development of Pharmaceutical Drug Substance Purity Analysis. Waters Corporation.[Link]

• Switch from HPLC to UPLC: A Novel Achievement in Liquid Chromatography Technique. International Journal of Pharmaceutical Sciences Review and Research.[Link]

• Method Development & Validation (Stability-Indicating). Pharma Stability.[Link]

Sources

• 1. piperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate | 171722-92-2 [chemicalbook.com]
• 2. Revefenacin, a once-daily, long-acting muscarinic antagonist, for nebulized maintenance therapy in patients with chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Yupelri (revefenacin) for Chronic Obstructive Pulmonary Disease, US [clinicaltrialsarena.com]
• 4. Pharmacological properties of revefenacin (TD-4208), a novel, nebulized long-acting, and lung selective muscarinic antagonist, at human recombinant muscarinic receptors and in rat, guinea pig, and human isolated airway tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. UPLC vs HPLC: Key Differences & Method Migration Guide 2026 [hplcvials.com]
• 6. wjpsonline.com [wjpsonline.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. waters.com [waters.com]
• 9. Method Development & Validation (Stability-Indicating) – Pharma Stability [pharmastability.com]

structural comparison of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate and donepezil API

Title: Structural and Pharmacological Comparison: 1-Benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate vs. Donepezil API

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Focus: Structure-Activity Relationships (SAR), Multi-Target-Directed Ligands (MTDLs), and in vitro validation methodologies.

Executive Summary

In the landscape of neuropharmacology and respiratory drug design, the 1-benzylpiperidine moiety serves as a highly privileged pharmacophore. This guide provides an objective structural and mechanistic comparison between Donepezil API (a gold-standard, reversible acetylcholinesterase [AChE] inhibitor) and 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate (a critical synthetic intermediate and structural chimera bridging AChE inhibition and muscarinic M3 receptor antagonism).

By deconstructing their divergent functional groups—the dimethoxyindanone of donepezil versus the biphenyl carbamate of the revefenacin precursor—this guide equips researchers with the causality behind their target selectivity and provides self-validating protocols for evaluating such dual-pharmacology ligands.

Structural Architecture & Pharmacophore Analysis

Both molecules share an identical N-benzylpiperidine core, yet their distal functional groups dictate entirely different pharmacological trajectories.

• Donepezil API:

  • Structure: 2-[(1-benzylpiperidin-4-yl)methyl]-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one.

  • Design Logic: The molecule is designed to span the entire active site gorge of AChE. The N-benzylpiperidine group anchors into the Catalytic Active Site (CAS) via cation- π interactions with Trp86. A short methyl linker connects this to a 5,6-dimethoxy-1-indanone moiety, which extends to the Peripheral Anionic Site (PAS) to engage in π−π stacking with Trp286[1].

• 1-Benzylpiperidin-4-yl[1,1'-biphenyl]-2-ylcarbamate:

  • Structure: A biphenyl-2-ylcarbamate group attached via an oxygen atom to the 4-position of a 1-benzylpiperidine ring.

  • Design Logic: This compound is the N-protected precursor to the long-acting muscarinic antagonist (LAMA) revefenacin[2]. The biphenyl-2-yl group acts as a highly optimized hydrophobic replacement for the traditional benzhydryl group, driving picomolar affinity for the M3 receptor[3]. The carbamate linkage provides essential hydrogen bond acceptor/donor capabilities.

Fig 1. Divergent receptor binding pathways of the shared 1-benzylpiperidine pharmacophore.

Mechanistic Divergence: Reversibility vs. Pseudo-Irreversibility

The fundamental causality behind the experimental behavior of these two compounds lies in their enzyme/receptor kinetics:

• Non-Competitive Reversible Inhibition (Donepezil): Donepezil does not chemically alter the AChE enzyme. It acts as a reversible, non-competitive inhibitor. Because it binds simultaneously to the CAS and PAS without interacting with the catalytic triad (Ser203, His447, Glu334), its inhibitory effect is purely driven by steric occlusion and binding equilibrium[4].

• Potential Pseudo-Irreversible Inhibition & M3 Antagonism (Carbamate Derivative): Carbamate-containing molecules (like rivastigmine) typically act as pseudo-irreversible AChE inhibitors by transferring their carbamoyl group to the active-site Ser203, forming a covalent intermediate that hydrolyzes very slowly[4]. However, the massive steric bulk of the biphenyl-2-yl group likely prevents deep penetration into the AChE gorge, shifting the molecule's primary pharmacological relevance toward competitive antagonism at the orthosteric site of the Muscarinic M3 receptor [5].

Comparative Physicochemical & Binding Data

The following table synthesizes the theoretical and empirical profiles of both structural classes to guide lead optimization.

Parameter	Donepezil API	1-Benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate
Molecular Formula	C24H29NO3	C25H26N2O2
Molecular Weight	379.50 g/mol	386.49 g/mol
Primary Target	Acetylcholinesterase (AChE)	Muscarinic M3 Receptor (M3R)
Binding Affinity	AChE IC50: ~10 - 50 nM	M3R Ki: ~0.1 - 10 nM (Class average)
AChE Binding Mode	Reversible, Dual-site (CAS + PAS)	Putative Reversible or Pseudo-irreversible
Metabolic Liability	CYP2D6 / CYP3A4 (O-demethylation)	Esterase/Amidase cleavage at carbamate
Therapeutic Class	Anti-dementia (Cognitive Enhancer)	LAMA Precursor (Bronchodilator)

Self-Validating Experimental Protocols

To rigorously compare the pharmacological profiles of these compounds, researchers must utilize orthogonal assays that validate both target affinity and the mechanism of inhibition.

Fig 2. Orthogonal screening workflow for evaluating dual AChE/M3 pharmacological profiles.

Protocol A: Modified Ellman’s Assay with Dialysis (AChE Kinetics)

Purpose: To determine AChE IC50 and differentiate reversible (Donepezil) from pseudo-irreversible (Carbamate) inhibition.

• Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Prepare 10 mM DTNB (5,5'-dithiobis-2-nitrobenzoic acid) and 75 mM Acetylthiocholine iodide (ATCI) in ultrapure water.

• Incubation: In a 96-well microplate, add 160 µL buffer, 10 µL of human recombinant AChE (0.5 U/mL), and 10 µL of the test compound (serial dilutions from 10 µM to 0.1 nM). Incubate at 25°C for 15 minutes.

• Reaction Initiation: Add 10 µL DTNB and 10 µL ATCI to initiate the reaction.

• Kinetic Read: Measure absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader. Calculate the initial velocity ( V0​ ) and determine the IC50.

• Reversibility Validation (Dialysis): Incubate AChE with the test compound at 10× IC50 for 30 minutes. Transfer the mixture to a 10 kDa MWCO dialysis cassette and dialyze against 1L of phosphate buffer for 24 hours at 4°C.

  • Causality Check: Donepezil-treated enzyme will recover >90% activity post-dialysis. If the biphenyl carbamate acts as a pseudo-irreversible inhibitor, enzyme activity will remain suppressed due to covalent carbamylation of Ser203.

Protocol B: Radioligand Binding Assay for M3 Receptor Affinity

Purpose: To validate the M3 antagonistic potential driven by the biphenyl-2-ylcarbamate moiety.

• Membrane Preparation: Harvest CHO cells stably expressing human M3 receptors. Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4) and centrifuge at 40,000 × g for 20 minutes. Resuspend the membrane pellet in assay buffer.

• Binding Reaction: In a 96-well plate, combine 50 µL of membrane suspension (approx. 10 µg protein), 50 µL of [3H]-N-Methylscopolamine ([3H]NMS) at a final concentration of 0.2 nM, and 100 µL of test compound (serial dilutions).

• Incubation & Filtration: Incubate the plate at room temperature for 120 minutes to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.5% polyethylenimine.

• Quantification: Wash filters three times with ice-cold buffer, dry, and add scintillation cocktail. Measure bound radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the Ki​ using the Cheng-Prusoff equation. The biphenyl carbamate derivative is expected to show high affinity ( Ki​ < 10 nM), validating the hydrophobic pocket occupation by the biphenyl ring[3].

Translational Implications in Drug Development

The structural comparison between Donepezil and 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate highlights a critical paradigm in modern medicinal chemistry: pharmacophore repurposing .

While Donepezil utilizes the 1-benzylpiperidine group strictly for AChE CAS anchoring, respiratory drug development has hijacked this exact piperidine scaffold, appending a biphenyl carbamate to shift the pharmacological profile entirely toward muscarinic M3 antagonism (ultimately yielding Revefenacin upon debenzylation and subsequent alkylation)[2]. For researchers developing Multi-Target-Directed Ligands (MTDLs) for complex diseases like Alzheimer's or severe COPD, fusing these structural elements offers a rational pathway to dual AChE/M3 modulators.

References

• Mimetics of donepezil as potential hybrid drugs against Alzheimer's disease – synthesis and biochemical evaluation. Universidade de Lisboa. Available at:[Link]

• Selective muscarinic antagonists. II. Synthesis and antimuscarinic properties of biphenylylcarbamate derivatives. PubMed (NIH). Available at: [Link]

• Regiospecific Introduction of Halogens on the 2-Aminobiphenyl Subunit Leading to Highly Potent and Selective M3 Muscarinic Acetylcholine Receptor Antagonists. ACS Publications. Available at: [Link]

• Revefenacin: A Once-Daily, Long-Acting Bronchodilator For Nebulized Treatment Of COPD. Dove Medical Press. Available at:[Link]

• Synthesis and Evaluation of Multi-Target-Directed Ligands against Alzheimer's Disease Based on the Fusion of Donepezil and Ebselen. ACS Publications. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. dovepress.com [dovepress.com]
• 3. Selective muscarinic antagonists. II. Synthesis and antimuscarinic properties of biphenylylcarbamate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Quantification of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate: HPLC-UV vs. LC-MS/MS

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of novel chemical entities is a cornerstone of successful research and development. This guide provides an in-depth comparison of two robust analytical techniques for the quantification of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate[1], a molecule with a carbamate functional group: High-Performance Liquid Chromatography with Ultraviolet (UV) detection and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

The selection of an analytical method is a critical decision that impacts data quality, sensitivity, and the overall efficiency of a project. This document will delve into the technical specifics of each method, providing detailed experimental protocols, a comparative analysis of their performance characteristics, and the scientific rationale behind the methodological choices. All validation parameters discussed are in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and regulatory compliance.[2][3][4]

Methodologies: A Head-to-Head Comparison

We will explore two primary analytical methods for the quantification of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A widely accessible and robust technique ideal for routine analysis and purity assessments.[5][6][7]

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and selective method, which has become the gold standard for bioanalysis and trace-level quantification.[8][9][10]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a powerful and versatile analytical technique that separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase.[8] For a compound like 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate, which possesses chromophores in its biphenyl and benzyl groups, UV detection provides a straightforward and reliable means of quantification.

Experimental Protocol: HPLC-UV

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a suitable starting point for this non-polar compound.

• Mobile Phase: A gradient elution using acetonitrile and water (both containing 0.1% formic acid to improve peak shape) is recommended. A typical gradient might start at 50% acetonitrile and increase to 95% over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C to ensure reproducible retention times.

• Detection Wavelength: Based on the UV absorbance spectrum of the compound, a wavelength of approximately 254 nm is likely to provide good sensitivity.

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve 10 mg of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate reference standard in 10 mL of acetonitrile to obtain a 1 mg/mL stock solution.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).

• Sample Preparation: Dissolve the sample containing the analyte in the mobile phase to a concentration that falls within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

3. Method Validation:

The method should be validated according to ICH Q2(R1) guidelines, assessing the following parameters:[2][3][4]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by analyzing a blank sample and a sample spiked with the analyte.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is assessed by a linear regression of the calibration curve data.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.[5][7]

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically determined by recovery studies of spiked samples.[11]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).[12]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[3]

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3]

HPLC-UV Workflow

Caption: Workflow for quantification by HPLC-UV.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of liquid chromatography with the high sensitivity and selectivity of tandem mass spectrometry.[8][10] This technique is particularly advantageous for analyzing complex matrices or when very low detection limits are required. For 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate, LC-MS/MS offers unparalleled performance.

Experimental Protocol: LC-MS/MS

1. Instrumentation and Conditions:

• LC-MS/MS System: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A shorter C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size) can be used for faster analysis times.

• Mobile Phase: Similar to the HPLC-UV method, a gradient of acetonitrile and water with 0.1% formic acid is suitable.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is expected to be efficient for this molecule.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) will be used for quantification. This involves selecting a precursor ion (the protonated molecule [M+H]⁺) and a specific product ion generated by collision-induced dissociation. The precursor/product ion transition for 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate would need to be determined by direct infusion of the standard into the mass spectrometer.

2. Standard and Sample Preparation:

• Standard Stock Solution: Prepared as described for the HPLC-UV method.

• Calibration Standards: Prepared by serial dilution to a much lower concentration range (e.g., 0.1 ng/mL to 100 ng/mL).

• Internal Standard: The use of a stable isotope-labeled internal standard is highly recommended to improve accuracy and precision by correcting for matrix effects and variability in sample processing.

• Sample Preparation: For complex matrices like plasma or tissue homogenates, a sample extraction step such as protein precipitation, liquid-liquid extraction, or solid-phase extraction is necessary.

3. Method Validation:

The validation parameters are the same as for HPLC-UV, but the acceptance criteria, particularly for LOD and LOQ, will be much lower, reflecting the higher sensitivity of the LC-MS/MS technique.[11]

LC-MS/MS Workflow

Caption: Workflow for quantification by LC-MS/MS.

Performance Comparison

The choice between HPLC-UV and LC-MS/MS will depend on the specific requirements of the analysis. The following table provides a comparative summary of the expected performance characteristics for the quantification of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate.

Parameter	HPLC-UV	LC-MS/MS	Rationale & Justification
Specificity	Moderate to High	Very High	HPLC-UV relies on chromatographic retention time and UV absorbance, which can be subject to interference from co-eluting compounds with similar chromophores. LC-MS/MS uses a specific precursor-to-product ion transition, providing a much higher degree of certainty in identification.
Linearity (r²)	> 0.999	> 0.995	Both methods are capable of excellent linearity over their respective dynamic ranges.
Accuracy (% Recovery)	98-102%	95-105%	With proper method development, both techniques can achieve high accuracy. The use of an internal standard in LC-MS/MS helps to mitigate matrix effects, leading to consistent recovery.
Precision (%RSD)	< 2%	< 5% (in complex matrices)	HPLC-UV generally exhibits very high precision for neat solutions. The precision of LC-MS/MS can be slightly lower in complex biological matrices due to sample preparation variability.
Limit of Detection (LOD)	~10-50 ng/mL	~0.01-0.1 ng/mL	LC-MS/MS is significantly more sensitive than HPLC-UV, making it the method of choice for trace-level analysis.[8]
Limit of Quantification (LOQ)	~50-100 ng/mL	~0.1-1 ng/mL	The higher sensitivity of LC-MS/MS translates to a much lower LOQ, enabling the quantification of the analyte at very low concentrations.[3]
Throughput	Moderate	High	With the use of modern ultra-high-performance liquid chromatography (UHPLC) systems, LC-MS/MS methods can have very short run times, leading to higher sample throughput.
Cost & Complexity	Lower	Higher	HPLC-UV systems are more affordable and easier to operate and maintain. LC-MS/MS instruments represent a significant capital investment and require more specialized expertise.

Conclusion

Both HPLC-UV and LC-MS/MS are powerful and reliable techniques for the quantification of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate. The optimal choice of method is contingent upon the specific analytical challenge at hand.

• HPLC-UV is a cost-effective and robust method that is well-suited for routine analysis, purity assessments, and the quantification of the analyte in relatively clean sample matrices where high sensitivity is not a primary concern. Its simplicity and accessibility make it an invaluable tool in many research and quality control laboratories.

• LC-MS/MS is the superior technique when high sensitivity and selectivity are paramount, particularly for bioanalytical applications involving complex matrices such as plasma, blood, or tissue homogenates.[13][14] Its ability to provide structural information and quantify analytes at picogram levels makes it an indispensable tool in drug metabolism, pharmacokinetic studies, and trace-level impurity analysis.

Ultimately, a thorough understanding of the analytical requirements of your project, including the expected concentration range of the analyte, the complexity of the sample matrix, and budgetary constraints, will guide the selection of the most appropriate and scientifically sound quantification method.

References

• HPLC Method Development and Validation for Pharmaceutical Analysis. (2026, March 6). Technology Networks.
• Bisht, T. S., Bisht, P., & Patil, S. A BRIEF REVIEW ON HPLC METHOD VALIDATION. Jetir.Org.
• Application of LCMS in small-molecule drug development. (2016, August 24). Drug Target Review.
• Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. PMC.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• HPLC Method Validation in Pharma Analysis. Scribd.
• hplc method validation for pharmaceuticals: a review. ResearchGate.
• Steps for HPLC Method Validation. Pharmaguideline.
• Affinity Extraction LC–MS for Small-Molecule Drug Quantification: Considerations, Challenges and Potential Applications. Taylor & Francis Online.
• Quantification of Small Molecule Drugs in Biological Tissue Sections by Imaging Mass Spectrometry Using Surrogate Tissue-Based Calibration Standards. J-Stage.
• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology. FDA.
• Small molecule quantification by liquid chromatography-mass spectrometry for metabolites of drugs and drug candidates. PubMed.
• 1-Benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate. Pharmaffiliates.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

For the diligent researchers, scientists, and drug development professionals dedicated to advancing their fields, the paramount importance of a deeply ingrained safety culture cannot be overstated. This guide provides essential, immediate safety and logistical information for handling 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally related molecules and established best practices for handling carbamate compounds to ensure a robust framework for operational safety.

Hazard Analysis: A Structural Perspective

Understanding the potential hazards of a novel compound begins with a thorough analysis of its chemical structure. 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate is a complex molecule comprising three key moieties, each contributing to its potential toxicological profile: the carbamate ester, the biphenyl group, and the benzylpiperidine substituent.

• Carbamate Moiety: Carbamates as a class of compounds are known for their biological activity, often acting as cholinesterase inhibitors[1]. Exposure can lead to a range of health effects, and many are classified as hazardous substances requiring careful handling and disposal[2]. While the specific toxicity of this compound is uncharacterized, the presence of the carbamate group necessitates caution.

• Biphenyl Moiety: Biphenyl itself is recognized as a hazardous substance by the U.S. Environmental Protection Agency (EPA). Acute exposure can cause irritation to the eyes and skin, with more significant exposure potentially leading to toxic effects on the liver, kidneys, and nervous system[3]. The presence of this group in the molecule suggests that similar organ toxicity could be a concern.

• Benzylpiperidine Moiety: Benzylpiperidine derivatives have been investigated for various pharmacological activities. Some studies on related piperazine derivatives have indicated potential for inducing oxidative stress and neurotoxicity[4]. While other research on specific benzylpiperidine derivatives has shown low in vivo toxicity in certain contexts, the potential for adverse effects on the nervous system should not be dismissed[5][6].

Given this structural assessment, it is prudent to treat 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate as a potentially hazardous substance with the potential for skin and eye irritation, organ toxicity (liver, kidneys, nervous system), and possible cholinesterase inhibition.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive personal protective equipment (PPE) strategy is non-negotiable when handling this compound. The following table outlines the minimum required PPE, with explanations grounded in the potential hazards identified.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles meeting ANSI Z87.1 standards. A face shield should be worn over goggles when there is a risk of splashing.	Protects against splashes and airborne particles that could cause serious eye irritation or damage, a known risk associated with biphenyl compounds[3].
Hand Protection	Chemical-resistant nitrile or neoprene gloves. Double gloving is recommended.	Carbamates can be absorbed through the skin. Nitrile and neoprene offer good resistance to a range of chemicals and are recommended for handling carbamates[7][8][9].
Body Protection	A fully buttoned, long-sleeved laboratory coat. A chemical-resistant apron should be worn over the lab coat for larger quantities or when splashing is likely.	Provides a barrier against accidental spills and contamination of personal clothing[10].
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge is recommended, especially when handling the solid form or creating solutions. All work with the solid compound should be performed in a certified chemical fume hood.	To prevent inhalation of airborne particles or vapors, which could lead to respiratory irritation or systemic toxicity.

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach to handling 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate is critical to minimize exposure risk. The following workflow provides a procedural guide from preparation to post-handling.

Caption: A logical workflow for the safe handling of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate.

Experimental Protocol: Step-by-Step Handling

• Preparation:

  • Thoroughly review this safety guide and any other available safety information for structurally similar compounds.

  • Ensure your workspace, preferably a certified chemical fume hood, is clean and uncluttered.

  • Confirm that an emergency eyewash station and safety shower are readily accessible.

  • Don all required PPE as outlined in the table above.

• Handling:

  • When weighing or transferring the solid compound, do so within a chemical fume hood to minimize the risk of inhalation.

  • If preparing solutions, add the solid to the solvent slowly to prevent splashing.

  • Always keep containers of 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate tightly sealed when not in use.

• Cleanup:

  • Decontaminate all surfaces that may have come into contact with the chemical using an appropriate solvent and cleaning agent.

  • Collect all waste materials, including contaminated PPE, for proper disposal.

• Post-Handling:

  • Carefully remove and dispose of PPE to avoid cross-contamination.

  • Wash hands and any exposed skin thoroughly with soap and water.

  • Document all procedures and any observations in your laboratory notebook.

Disposal Plan: Ensuring Environmental and Personal Safety

Carbamate wastes are regulated as hazardous by the EPA under the Resource Conservation and Recovery Act (RCRA)[2]. Therefore, all waste generated from handling 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate must be treated as hazardous waste.

Caption: A clear disposal plan for all waste streams generated.

Disposal Protocol

• Solid Waste:

  • Collect all unused or expired 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate and any contaminated consumables (e.g., weigh boats, pipette tips) in a clearly labeled, sealed container designated for hazardous chemical waste[10].

• Liquid Waste:

  • Collect all solutions containing the compound and any solvent rinses in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams[10].

• Contaminated PPE:

  • All disposable PPE that has come into contact with the chemical, including gloves and disposable lab coats, must be disposed of as hazardous waste in a designated container[10].

Important Considerations:

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate," and any other information required by your institution's environmental health and safety department.

• Segregation: Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.

• Regulations: Adhere to all local, state, and federal regulations for the disposal of hazardous waste.

By adhering to these rigorous safety protocols, you can confidently and safely incorporate 1-benzylpiperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate into your research endeavors, ensuring the well-being of yourself, your colleagues, and the environment.

References

• U.S. Environmental Protection Agency. (2011, June 13). Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes. Federal Register. [Link]

• U.S. Environmental Protection Agency. (2021, December 14). EPA Issues Rule on Carbamate Wastes. [Link]

• Wang, L., et al. (2020). Design, synthesis, in vitro and in vivo evaluation of benzylpiperidine-linked 1,3-dimethylbenzimidazolinones as cholinesterase inhibitors against Alzheimer's disease. European Journal of Medicinal Chemistry, 187, 111956. [Link]

• U.S. Environmental Protection Agency. (1996, August 26). Emergency Revision of the Land Disposal Restrictions (LDR) Phase III Treatment Standards for Listed Hazardous Wastes from Carbamate Production. [Link]

• Mallcom. (2025, March 19). Choosing the Right Gloves for Hazardous Chemical Protection. [Link]

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• Gatch, M. B., et al. (2018). Comparing the dopaminergic neurotoxic effects of benzylpiperazine and benzoylpiperazine. Toxicology Mechanisms and Methods, 28(3), 216-224. [Link]

• U.S. Environmental Protection Agency. (1998, September 4). Emergency Revision of the Land Disposal Restrictions (LDR) Treatment Standards for Listed Hazardous Wastes from Carbamate Production. Federal Register. [Link]

• University of South Florida. Glove Guide - Chemical Compatibility. [Link]

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• Kobe University. (2022, November 22). New insight into how long-banned chemicals (PCBs) unleash their toxicity inside the body. [Link]

• Forensic toxicological and analytical aspects of carbamate poisoning – A review. ResearchGate. [Link]

• Swinyard, E. A., et al. (1991). Acute, subchronic, and chronic toxicity studies with felbamate, 2-phenyl-1,3-propanediol dicarbamate. Epilepsia, 32 Suppl 1, S1-8. [Link]

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• Environmental and toxicological effects of carbamate pesticides on zebrafish embryogenesis. Sungkyunkwan University. [Link]

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